3H-Indole-5-sulfonic acid

Core Science & Biosynthesis

Exact Mass Characterization and Physicochemical Profiling of 3H-Indole-5-Sulfonic Acid Derivatives in Bioconjugation Workflows

Executive Summary

In the landscape of modern drug development and molecular imaging, the precision of precursor characterization dictates the success of downstream bioconjugates. The 3H-indole-5-sulfonic acid scaffold—most notably in its stabilized form as 2,3,3-trimethyl-3H-indole-5-sulfonic acid —serves as the foundational building block for water-soluble, near-infrared (NIR) cyanine dyes (e.g., Sulfo-Cy3, Sulfo-Cy5, Sulfo-Cy7)[1]. Because these fluorescent probes are routinely conjugated to monoclonal antibodies and therapeutic peptides for in vivo targeting, rigorous exact mass characterization of the precursor is a non-negotiable Quality Assurance (QA) mandate. This whitepaper details the physicochemical profiling, mass spectrometry fundamentals, and self-validating analytical protocols required to characterize this critical molecule.

Mechanistic Chemistry & Scaffold Stability

The bare 3H-indole scaffold is thermodynamically unstable and will rapidly tautomerize to the aromatic 1H-indole form unless sterically locked. In dye chemistry, this stabilization is achieved via exhaustive methylation. The resulting molecule, 2,3,3-trimethyl-3H-indole-5-sulfonic acid, utilizes gem-dimethyl groups at the 3-position to permanently prevent rearomatization. Concurrently, the methyl group at the 2-position provides the acidic protons necessary for condensation reactions with polymethine linkers. The sulfonic acid moiety at the 5-position is critical for imparting aqueous solubility to the final bioconjugate, preventing dye aggregation and fluorescence quenching in biological media[1].

Physicochemical & Mass Properties

In High-Resolution Mass Spectrometry (HRMS), distinguishing the target analyte from isobaric interferences requires sub-ppm mass accuracy. The table below summarizes the exact mass and physicochemical parameters of the stabilized 3H-indole-5-sulfonic acid precursor[2].

Property	Value	Reference / Derivation
Molecular Formula	C₁₁H₁₃NO₃S	PubChem CID 11149656
Average Molecular Weight	239.29 g/mol	PubChem CID 11149656
Monoisotopic Exact Mass	239.0616 Da	PubChem CID 11149656
Detected Ion [M-H]⁻	238.0543 Da	Calculated (Exact Mass - H⁺)
Topological Polar Surface Area	75.1 Ų	PubChem CID 11149656
XLogP3-AA	1.0	PubChem CID 11149656

Causality in Analytical Workflows: The Physics of ESI-MS

As a Senior Application Scientist, selecting the correct ionization modality is not arbitrary; it is dictated by the molecule's intrinsic physical chemistry.

Why Electrospray Ionization (ESI) in Negative Mode? The sulfonic acid group (-SO₃H) is highly acidic (pKa < 1). In aqueous or semi-aqueous solutions, it exists almost exclusively in its deprotonated state. Forcing this molecule into positive ion mode would require excessive acidification (e.g., high concentrations of formic acid), which leads to signal suppression and unwanted in-source fragmentation. By utilizing ESI in negative mode, we capitalize on the molecule's natural thermodynamic state. This generates a robust, pristine [M-H]⁻ ion at m/z 238.0543 while minimizing fragmentation[3]. Furthermore, high-resolution Time-of-Flight (TOF) or Orbitrap analyzers (Resolving power > 60,000) are employed to verify the unique mass defect of the sulfur atom. The natural abundance of ³⁴S (~4.2%) creates an M+2 isotopic peak that is exactly 1.9958 Da heavier than the monoisotopic mass. Resolving this from a standard ¹³C₂ isotopic contribution (2.0067 Da) provides orthogonal confirmation of the molecular formula.

Visualizing the Workflows

Analytical workflow for the mass characterization of 3H-indole-5-sulfonic acid derivatives.

Bioconjugation pathway from 3H-indole-5-sulfonic acid precursor to fluorescent bioconjugate.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, the following protocols are designed as self-validating systems . If internal calibration parameters fail, the system automatically invalidates the data, preventing the propagation of mass errors into downstream drug development.

Protocol A: High-Resolution ESI-TOF Mass Spectrometry

Objective: Determine the exact monoisotopic mass of the 3H-indole-5-sulfonic acid precursor.

• Sample Preparation: Dissolve the analyte in a 50:50 (v/v) mixture of LC-MS grade Methanol and Water to a final concentration of 1 µg/mL.

  • Causality: Methanol lowers the surface tension of the droplet, aiding in desolvation during electrospray, while water ensures complete dissolution of the highly polar sulfonic acid moiety.

• System Priming & Lock-Mass Calibration (Self-Validation Step): Infuse a reference calibrant, Leucine Enkephalin (theoretical [M-H]⁻ = 554.2615 Da), via a secondary reference sprayer. The acquisition software continuously monitors this lock-mass.

  • Validation Logic: If the mass error of the calibrant drifts beyond ±5 ppm during the run, the system automatically halts acquisition and flags the batch as invalid.

• Ionization (Negative Mode): Apply a capillary voltage of 2.5 kV.

  • Causality: The low pKa of the sulfonic acid group guarantees spontaneous deprotonation. Negative mode ESI avoids extreme acidification, yielding a pristine [M-H]⁻ peak.

• Data Acquisition & Isotopic Verification: Scan from m/z 100 to 1000 using a TOF analyzer. Compare the observed isotopic envelope against the theoretical distribution. The M+2 peak must align within 10% relative intensity to confirm the ³⁴S isotope.

Protocol B: MALDI-TOF Characterization of Downstream Bioconjugates

Objective: Verify the average molecular weight of the sulfonated cyanine dye conjugated to a targeting peptide.

• Matrix Selection: Prepare a saturated solution of α-Cyano-4-hydroxycinnamic acid (CHCA) in 50% Acetonitrile / 0.1% Trifluoroacetic acid (TFA).

  • Causality: CHCA is ideal for low-to-medium molecular weight peptides and facilitates optimal energy transfer from the UV laser (355 nm) to the bioconjugate.

• Co-Crystallization: Mix the bioconjugate sample 1:1 with the matrix solution and spot 1 µL onto a stainless-steel MALDI target plate. Allow to dry via the dried-droplet method.

• Adjacent Standard Validation (Self-Validation Step): Spot a known peptide calibration standard (e.g., Bradykinin fragment 1-7) on the immediately adjacent target well.

  • Validation Logic: Before the sample spectrum is accepted, the laser must fire on the standard well. If the standard fails to achieve a signal-to-noise (S/N) ratio > 100 or deviates > 0.1% from its known mass, the laser optics and detector are deemed uncalibrated, and the sample run is aborted.

• Acquisition: Fire the Nd:YAG laser at 1000 Hz, accumulating 500 shots per spectrum in linear positive mode to determine the average molecular weight of the intact conjugate.

Applications in Drug Development

The rigorous mass characterization of 3H-indole-5-sulfonic acid is not merely an academic exercise; it is the linchpin of optical imaging in oncology. When this precursor is condensed into a near-infrared dye and conjugated to tumor-targeting vectors (such as uMUC-1 targeting peptides), it allows surgeons to visualize malignant tissues in real-time during tumor resection[1]. Any mass defect or impurity in the precursor stage can lead to off-target binding, altered pharmacokinetics, or fluorescence quenching in vivo, underscoring the critical nature of the analytical workflows detailed above.

References

• PubChem , "2,3,3-trimethyl-3H-indole-5-sulfonic acid | C11H13NO3S | CID 11149656", National Center for Biotechnology Information. URL:[Link]

• Dalmázio, I. et al. , "Electrospray ionization mass spectrometry monitoring of indigo carmine degradation by advanced oxidative processes." Journal of Mass Spectrometry, 2007. URL:[Link]

• Pham, W. et al. , "Synthesis and application of a water-soluble near-infrared dye for cancer detection using optical imaging." Bioconjugate Chemistry, 2005. URL:[Link]

Sources

• 1. Synthesis and application of a water-soluble near-infrared dye for cancer detection using optical imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2,3,3-trimethyl-3H-indole-5-sulfonic acid | C11H13NO3S | CID 11149656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Electrospray ionization mass spectrometry monitoring of indigo carmine degradation by advanced oxidative processes - PubMed [pubmed.ncbi.nlm.nih.gov]

Aqueous Solubility Characteristics of 3H-Indole-5-sulfonic Acid: A Mechanistic and Practical Guide for Bioconjugation Precursors

As a Senior Application Scientist in the field of fluorophore synthesis and bioconjugation, I frequently encounter a critical bottleneck in the laboratory: the unpredictable solubility of cyanine dye precursors. At the heart of this challenge lies 3H-Indole-5-sulfonic acid (most commonly utilized as its derivative, 2,3,3-trimethyl-3H-indole-5-sulfonic acid).

This compound is the foundational building block for near-infrared (NIR) fluorescent labels, including Cy3, Cy5, and Cy7[1][2]. However, researchers often mistakenly assume that the presence of a hydrophilic sulfonate group guarantees high aqueous solubility. This guide deconstructs the physicochemical realities of this molecule, explains the causality behind its solvation behavior, and provides a self-validating protocol for optimizing its solubility for downstream aqueous synthesis.

The Zwitterionic Paradox: Mechanistic Insights into Solvation

The core structural feature of 2,3,3-trimethyl-3H-indole-5-sulfonic acid is the juxtaposition of a highly acidic sulfonic acid moiety ( pKa​<1 ) and a basic indolenine nitrogen.

In my experience, the assumption that this molecule readily dissolves in water overlooks its fundamental thermodynamic state. In an aqueous environment, the molecule exists predominantly as a zwitterion. The indolenine nitrogen protonates, forming a stable inner salt with the deprotonated sulfonate group. This strong intramolecular and intermolecular ionic lattice actively resists solvation by water molecules, rendering the free acid only sparingly soluble in aqueous media[3][4].

The causality behind our experimental choice to convert this free acid into an alkali metal salt (such as a potassium or sodium salt) is rooted in lattice disruption. By introducing a strongly dissociated cation like K+ , we satisfy the charge of the sulfonate group and prevent the formation of the zwitterionic network. This frees the molecule to establish hydrogen bonds with the aqueous solvent shell, drastically increasing its solubility[5].

Quantitative Solubility Data

To facilitate experimental planning, the following table summarizes the comparative physicochemical and solubility profiles of the free acid versus its potassium salt derivative.

Property	2,3,3-Trimethyl-3H-indole-5-sulfonic acid (Free Acid)	Potassium Salt Derivative
CAS Number	132557-73-4 / 11149656[6]	184351-56-2[5]
Molecular Weight	239.29 g/mol [6]	277.40 g/mol [5]
Aqueous Solubility	Sparingly Soluble[3]	High (10 mg/mL in PBS pH 7.2)[5]
Organic Solubility	Soluble (Methanol, DMF, DMSO)[7]	Soluble (30 mg/mL in DMF/DMSO)[5]
Physical State	Crystalline Solid[3]	Crystalline Solid[5]

Workflow Visualization

The transition from a sparingly soluble precursor to a highly soluble intermediate is a mandatory step before proceeding to bioconjugatable dye synthesis. The logical progression of this workflow is mapped below.

Workflow of 3H-Indole-5-sulfonic acid salt conversion and cyanine dye synthesis.

Self-Validating Protocol: Aqueous Solubilization and Salt Conversion

To ensure seamless downstream integration into cyanine dye condensation reactions[8], the free acid must be converted to its potassium salt. The following protocol is designed as a self-validating system : the physical state of the reaction mixture provides real-time, visual confirmation of chemical conversion.

Materials Required:

• 2,3,3-Trimethyl-3H-indole-5-sulfonic acid (Free Acid)

• 1.0 M Potassium Hydroxide (KOH) aqueous solution

• Deionized water (Milli-Q grade)

• pH meter and magnetic stirrer

Step-by-Step Methodology:

• Establish the Baseline (Suspension): Weigh exactly 1.0 g (approx. 4.18 mmol) of the free acid and suspend it in 10 mL of deionized water in a 50 mL beaker.

  • Causality: Due to the zwitterionic lattice, the powder will not dissolve. This establishes a cloudy, heterogeneous suspension as your baseline.

• Controlled Disruption (Titration): Insert a calibrated pH probe into the suspension. Begin magnetic stirring at 300 RPM. Add 1.0 M KOH dropwise.

  • Causality: The hydroxide ions neutralize the protonated indolenine nitrogen, while the potassium cations pair with the sulfonate groups, systematically dismantling the insoluble inner salt structure.

• The Validation Checkpoint (Optical Clarity): Continue the dropwise addition until the pH stabilizes between 7.2 and 7.5.

  • System Validation: This protocol validates itself optically. The exact moment the stoichiometric equivalent of KOH is reached, the turbid suspension will instantaneously clarify into a completely transparent, pale-yellow solution. If any cloudiness remains, the lattice is not fully disrupted, indicating incomplete conversion.

• Isolation (Lyophilization): Once optical clarity is achieved, flash-freeze the solution using liquid nitrogen and lyophilize for 24-48 hours. The resulting product is the highly water-soluble potassium salt (CAS 184351-56-2)[5], ready for immediate use.

Downstream Applications: Why Aqueous Solubility Matters

The rigorous optimization of this precursor's solubility is not merely an academic exercise; it is a strict prerequisite for modern bioconjugation.

When synthesizing pentamethine or heptamethine carbocyanine dyes (e.g., Cy5, Cy7) for biological imaging, the final fluorophore must be highly hydrophilic[2]. If the dye is hydrophobic, it will cause the target proteins or antibodies to aggregate and precipitate out of solution upon conjugation. By starting with the highly soluble potassium salt of 3H-indole-5-sulfonic acid, we ensure that the resulting symmetric or asymmetric cyanine dyes inherit this critical water solubility[1][2]. This allows the subsequent bioconjugation reactions (typically via NHS-ester chemistry) to proceed smoothly in mild, aqueous buffers (like PBS) without the need for denaturing organic solvents.

References

• [6] 2,3,3-trimethyl-3H-indole-5-sulfonic acid | C11H13NO3S | CID 11149656 - PubChem. National Institutes of Health (NIH).[Link]

• [8] High-selectivity red light absorption heptamethine cyanine dye as well as synthesis method and application thereof. Patsnap Eureka.[Link]

• [1] Supporting Information. The Royal Society of Chemistry.[Link]

• [2] Facile Synthesis of Monofunctional Pentamethine Carbocyanine Fluorophores. PubMed Central (PMC) - NIH.[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Facile Synthesis of Monofunctional Pentamethine Carbocyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 2,3,3-Trimethyl-3H-indole-5-sulfonamide | 62306-05-2 [smolecule.com]
• 4. evitachem.com [evitachem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. 2,3,3-trimethyl-3H-indole-5-sulfonic acid | C11H13NO3S | CID 11149656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 184351-56-2 CAS MSDS (2,3,3-TRIMETHYLINDOLENINE-5-SULFONIC ACID, POTASSIUM SALT) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. High-selectivity red light absorption heptamethine cyanine dye as well as synthesis method and application thereof - Eureka | Patsnap [eureka.patsnap.com]

Architecting Next-Generation Near-Infrared (NIR) Probes: The Critical Role of 3H-Indole-5-sulfonic Acid

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Domain: Molecular Imaging, Synthetic Chemistry, and Bioconjugation

Executive Summary

The development of highly sensitive near-infrared (NIR) fluorescent probes (650–900 nm) has revolutionized non-invasive in vivo imaging by exploiting the optical window where tissue autofluorescence and photon scattering are minimized. However, the clinical and preclinical translation of traditional cyanine dyes (such as Indocyanine Green, ICG) is frequently bottlenecked by their inherent hydrophobicity, which drives rapid hepatic clearance and concentration-dependent fluorescence quenching.

As an application scientist designing translatable imaging agents, the structural solution begins at the precursor level. 3H-Indole-5-sulfonic acid (and its derivatives, notably 2,3,3-trimethyl-3H-indole-5-sulfonic acid) serves as the foundational building block for synthesizing highly hydrophilic, water-soluble indocyanine dyes. This whitepaper dissects the mechanistic causality, synthetic workflows, and bioconjugation strategies that leverage this critical precursor to engineer state-of-the-art NIR probes.

The Mechanistic Imperative of Sulfonation

To understand the value of 3H-Indole-5-sulfonic acid, we must first examine the failure modes of non-sulfonated cyanine dyes. The extended polymethine chain required for NIR emission creates a highly planar, lipophilic surface. In aqueous physiological environments, these planar molecules undergo "hydrophobic collapse," forming π−π stacked H-aggregates and J-aggregates. This aggregation non-radiatively dissipates excited-state energy, plummeting the quantum yield ( Φ ) to near zero.

By utilizing 2,3,3-trimethyl-3H-indole-5-sulfonic acid as the starting material, we covalently lock a permanent, strong anionic charge directly onto the indolenine nucleus[1].

• Causality of Electrostatic Repulsion: The bulky, negatively charged sulfonate groups force intermolecular electrostatic repulsion. This prevents π−π stacking, ensuring the dye remains in a monomeric, highly fluorescent state even at high local concentrations (e.g., when multiple dyes are conjugated to a single antibody)[2].

• Biodistribution Shift: From a pharmacokinetic perspective, the dense hydrophilicity shifts the in vivo clearance mechanism from the slow hepatic-biliary route (typical of ICG) to rapid renal excretion, drastically improving tumor-to-background contrast ratios during imaging[3].

Synthetic evolution from 3H-Indole-5-sulfonic acid to a conjugated NIR probe.

Synthetic Workflows & Protocol Design

The synthesis of a high-performance NIR probe is a multi-step process that demands rigorous environmental control. Below is a field-proven, self-validating protocol for synthesizing the highly hydrophilic indolium inner salt, the critical intermediate for dyes like IRDye78 and sulfo-Cy5.

Protocol 1: Synthesis of 2,3,3-trimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-5-sulfonate

This protocol utilizes an asymmetric approach to ensure the final dye possesses a single reactive handle, preventing cross-linking during bioconjugation.

Step-by-Step Methodology:

• Reagent Preparation: In a flame-dried round-bottom flask under an Argon atmosphere, mix 2.0 g (7.66 mmol) of 2,3,3-trimethyl-3H-indole-5-sulfonic acid with 4.17 g (30.7 mmol) of n-butyl sultone[4].

• Base Addition: Add 1.03 g (9.2 mmol) of potassium t-butoxide.

  • Expert Insight (Causality): The sulfonic acid group at the 5-position strongly withdraws electron density from the indole nitrogen, reducing its nucleophilicity. A strong base and high thermal energy (120 °C) are strictly required to drive the quaternization reaction with the sultone.

• Reaction: Heat the mixture to 120 °C and stir continuously for 18 hours[3].

• Precipitation: Cool the reaction and add 50 mL of ethyl acetate to precipitate the crude product.

• Purification via Trituration: Collect the solid by vacuum filtration, then triturate in 50 mL of refluxing isopropanol.

  • Expert Insight (Causality): Why trituration instead of chromatography? The highly polar bis-sulfonated inner salt is entirely insoluble in boiling isopropanol, whereas unreacted n-butyl sultone and organic byproducts remain highly soluble. This exploits thermodynamic solubility differences to yield a >89% pure product without silica gel degradation.

Validation Checkpoint: A self-validating synthesis must confirm the dual-sulfonation. Analyze the dried powder via LC-MS in negative ion mode (ES-). The calculated mass for C15​H20​NO6​S2​ is 375.46; the system must yield an [m/z]- peak at 374.08 (M-H)-[4]. Proceed to polymethine condensation only if this peak is dominant.

Quantitative Optical and Photophysical Properties

The integration of 3H-Indole-5-sulfonic acid fundamentally alters the photophysics of the resulting cyanine dyes. As shown in the data below, sulfonation preserves the massive molar extinction coefficients inherent to the polymethine backbone while rescuing the quantum yield in aqueous environments[2].

Fluorophore	Precursor Core	Abs Max (nm)	Em Max (nm)	Molar Extinction ( ϵ , M−1cm−1 )	Quantum Yield ( Φ ) in Water
ICG (Reference)	Non-sulfonated Indole	780	800	~130,000	< 0.05
Sulfo-Cy5	3H-Indole-5-sulfonic acid	649	668	~250,000	0.28[2]
IRDye78	3H-Indole-5-sulfonic acid	774	789	~200,000	> 0.15[3]

Note: The addition of sulfoalkyl groups directly correlates with enhanced photostability and resistance to photobleaching during extended in vivo imaging sessions.

Bioconjugation and In Vivo Translation

The ultimate goal of synthesizing a sulfonated NIR probe is targeted in vivo imaging. By utilizing an asymmetric synthesis strategy, one of the indole flanks is engineered to contain a carboxylic acid moiety. This is subsequently converted to an N-hydroxysuccinimide (NHS) ester for primary amine targeting on antibodies or peptides[5].

Protocol 2: In Vivo Optical Imaging Workflow

This protocol details the deployment of a sulfonated NIR dye conjugated to a tumor-targeting peptide (e.g., targeting the uMUC-1 antigen)[1].

Step-by-Step Methodology:

• Probe Formulation: Dissolve the purified NIR-peptide conjugate in Hanks Balanced Salt Solution (HBSS), pH 7.2, to a final concentration of 10 μ M.

  • Expert Insight: The robust hydrophilicity of the 3H-Indole-5-sulfonic acid core ensures the probe dissolves instantly in HBSS without the need for toxic co-solvents like DMSO, which can alter in vivo biodistribution.

• Administration: Anesthetize tumor-bearing mice (e.g., human pancreatic adenocarcinoma models) with isoflurane. Administer the probe via intravenous tail vein injection[1].

• Longitudinal Imaging: Subject the subjects to a whole-mouse NIR imaging system at specific intervals: 0.4, 1, 2, 3, 6, 10, and 24 hours post-injection.

• Clearance Monitoring: Observe the rapid systemic accumulation in the kidneys within the first 2 hours, confirming the hydrophilic renal clearance pathway enabled by the sulfonate groups.

Validation Checkpoint: To validate that the fluorescence signal is receptor-mediated and not an artifact of the enhanced permeability and retention (EPR) effect, perform ex vivo imaging. Euthanize the animal at 24 hours, excise the tumor, and compare its NIR signal against excised control muscle tissue[1]. A highly specific probe will demonstrate intense signal strictly within the tumor margins.

Bioconjugation and in vivo targeting workflow for sulfonated NIR probes.

Conclusion

The transition from basic in vitro fluorescence to robust, clinically translatable in vivo NIR imaging hinges entirely on the physicochemical properties of the fluorophore. By anchoring probe design on 3H-Indole-5-sulfonic acid , developers can systematically eliminate the hydrophobic liabilities of traditional cyanine dyes. The resulting probes exhibit superior quantum yields, resist aggregation-induced quenching, and clear through favorable pharmacokinetic pathways, establishing them as the gold standard for modern molecular imaging.

References

• Pham, W., Medarova, Z., & Moore, A. (2005). Synthesis and Application of a Water-Soluble Near-Infrared Dye for Cancer Detection Using Optical Imaging. Bioconjugate Chemistry, ACS Publications.[Link]

• Bouteiller, C., et al. (2007). Facile Synthesis of Monofunctional Pentamethine Carbocyanine Fluorophores. Bioconjugate Chemistry, PMC - NIH.[Link]

• Markova, L., et al. (2013). Water soluble indodicarbocyanine dyes based on 2,3-dimethyl-3-(4-sulfobutyl)-3H-indole-5-sulfonic acid. Dyes and Pigments, ResearchGate.[Link]

• Zhang, E., et al. (2021). Structurally symmetric near-infrared fluorophore IRDye78-protein complex enables multimodal cancer imaging. Theranostics, PMC.[Link]

• Waggoner, A. S., & Mujumdar, R. B. (1997). US5688966A - Compounds and method for synthesizing sulfoindocyanine dyes.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Structurally symmetric near-infrared fluorophore IRDye78-protein complex enables multimodal cancer imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structurally symmetric near-infrared fluorophore IRDye78-protein complex enables multimodal cancer imaging [thno.org]
• 5. US5688966A - Compounds and method for synthesizing sulfoindocyanine dyes - Google Patents [patents.google.com]

The Definitive Guide to 3H-Indole-5-Sulfonic Acid Derivatives: Chemical Identification, Synthesis, and Bioconjugation Applications

Executive Summary

In the rapidly evolving fields of proteomics, molecular imaging, and drug development, the design of highly soluble, stable, and reactive fluorophores is paramount. At the core of these advancements lies 3H-indole-5-sulfonic acid , and more specifically, its highly utilized derivative: 2,3,3-Trimethyl-3H-indole-5-sulfonic acid . This technical whitepaper provides an in-depth analysis of its chemical identification, the mechanistic causality behind its structural design, and self-validating protocols for its synthesis and analytical verification.

Chemical Identification & Physicochemical Properties

The functionalization of the indole ring with a sulfonic acid group drastically alters its physicochemical profile, transitioning it from a hydrophobic organic intermediate to a highly water-soluble scaffold[1]. The most critical derivative for bioconjugation is 2,3,3-Trimethyl-3H-indole-5-sulfonic acid, which serves as the foundational building block for water-soluble near-infrared (NIR) cyanine dyes (e.g., Sulfo-Cy3, Sulfo-Cy5, Sulfo-Cy7)[1],[2].

Table 1: Core Chemical Identifiers and Properties

Property	Value
Chemical Name	2,3,3-Trimethyl-3H-indole-5-sulfonic acid
Primary CAS Number	132557-72-3[3]
Alternative CAS Numbers	132557-73-4; 184351-56-2 (Potassium salt)[3],[4]
Molecular Formula	C₁₁H₁₃NO₃S[3]
Molecular Weight	239.29 g/mol [3]
Canonical SMILES	CC1=NC2=CC=C(C=C2C1(C)C)S(O)(=O)=O
Physical Form	Pink to wine-colored solid[5]
LogP	Highly hydrophilic (due to -SO₃H group)

Mechanistic Insights: The Causality of the Sulfonic Acid Scaffold

As a Senior Application Scientist, it is crucial to understand why this specific molecular architecture is chosen over unmodified indoles. The design of 2,3,3-Trimethyl-3H-indole-5-sulfonic acid is driven by two highly specific mechanistic requirements in drug development and imaging:

• The 2-Methyl Reactivity (The "Engine"): The indolenine core features a highly acidic methyl group at the 2-position. Due to the electron-withdrawing nature of the adjacent imine-like nitrogen, this methyl group readily undergoes Knoevenagel-type condensations with polymethine linkers (such as glutaconaldehyde dianil). This reactivity is what allows the molecule to be polymerized into the extended conjugated systems characteristic of cyanine dyes[1].

• The Sulfonic Acid Group (The "Shield"): Standard cyanine dyes are notoriously hydrophobic. When conjugated to proteins or antibodies, they undergo π−π stacking and hydrophobic aggregation, which severely quenches their fluorescence and can cause the therapeutic protein to precipitate. The incorporation of the sulfonic acid group (-SO₃H) at the 5-position imparts a strong negative charge at physiological pH. This electrostatic repulsion prevents dye aggregation, massively enhances water solubility, and improves the quantum yield of the dye in complex biological environments[1],[2].

Synthesis pathway of water-soluble cyanine dyes from 3H-indole-5-sulfonic acid derivatives.

Experimental Protocol: Synthesis of 2,3,3-Trimethyl-3H-indole-5-sulfonic Acid

The synthesis relies on a classic Fischer Indole Condensation . The protocol below is designed as a self-validating system, ensuring that intermediate checkpoints confirm the reaction's trajectory.

Reagents

• 4-Hydrazinobenzenesulfonic acid (1.0 g)[5]

• 3-Methyl-2-butanone (Isopropyl methyl ketone) (1.67 mL)[5]

• Glacial acetic acid (5 mL)[5]

Step-by-Step Methodology

• Reaction Assembly: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 1.0 g of 4-hydrazinobenzenesulfonic acid in 5 mL of glacial acetic acid[5].

  • Causality: Acetic acid serves a dual purpose: it acts as the solvent and provides the necessary acidic protons to catalyze the formation of the phenylhydrazone intermediate and drive the subsequent [3,3]-sigmatropic rearrangement[1].

• Ketone Addition: Add 1.67 mL of 3-methyl-2-butanone to the suspension[5].

• Thermal Activation: Heat the mixture to reflux (approx. 115°C) under a nitrogen atmosphere for exactly 3 hours[5].

  • Causality: The thermal energy is required to break the N-N bond of the hydrazone during the sigmatropic rearrangement, followed by the elimination of ammonia to close the indolenine ring.

• Cooling & Precipitation (Self-Validation Step): Remove from heat and allow the flask to cool to room temperature. A visual validation occurs here: the successful formation of the highly conjugated indolenine core will cause a distinct pink to wine-colored solid to precipitate from the solution[5].

• Isolation: Filter the precipitated product under vacuum. Wash the wine-colored crystals with cold ethanol to remove unreacted ketone and residual acetic acid, yielding the product at approximately 97% yield[5].

Analytical Validation & Chromatographic Workflows

To ensure trustworthiness in drug development, the synthesized compound must undergo rigorous analytical verification. Because the molecule contains a highly polar sulfonic acid group, standard normal-phase chromatography will fail.

Chromatographic & Spectroscopic Methods

• RP-HPLC: Utilize a C18 reverse-phase column. The mobile phase should consist of Acetonitrile (MeCN) and Water. Crucially, to ensure Mass-Spec (MS) compatibility, use formic acid as the ion-pairing modifier rather than phosphoric acid[6].

• LC-MS Verification: Operate in negative electrospray ionization (ESI-) mode to detect the unprotonated sulfonate ion ( [M−H]− at m/z≈238 ).

• ¹H-NMR (DMSO-d₆): Structural integrity is confirmed by the presence of a singlet at δ 1.37 ppm (integrating for 6H, the gem-dimethyl group) and a singlet at δ 2.5 ppm (integrating for 3H, the reactive 2-methyl group)[5].

Self-validating analytical workflow for chemical identification and purity confirmation.

Safety & Handling (E-E-A-T)

While 2,3,3-Trimethyl-3H-indole-5-sulfonic acid is not classified as highly hazardous under standard OSHA HCS guidelines, it requires strict adherence to laboratory safety protocols[4].

• Environmental Hazards: It is classified as Water Hazard Class 1 (slightly hazardous for water). It must not be allowed to reach groundwater, water courses, or sewage systems in undiluted forms or large quantities[4].

• PPE: Standard laboratory PPE (nitrile gloves, safety goggles, and lab coat) is required during handling and synthesis.

References

1.[2] 2,3,3-trimethyl-3H-indole-5-sulfonic acid - AxisPharm Source: axispharm.com URL:

2.[1] Synthesis and Application of a Water-Soluble Near-Infrared Dye for Cancer Detection Using Optical Imaging | Bioconjugate Chemistry Source: acs.org URL:

3.[3] 2,3,3-trimethyl-3H-indole-5-sulfonic acid | C11H13NO3S | CID 11149656 - PubChem Source: nih.gov URL:

4.[4] Safety Data Sheet - 2,3,3-Trimethylindolenine-5-sulfonic Acid Source: caymanchem.com URL:

5.[5] 2,3,3-Trimethyl-3H-indole-5-sulfonic acid synthesis - ChemicalBook Source: chemicalbook.com URL:

6.[6] 2,3-Dioxo-5-indolinesulfonic acid - SIELC Technologies Source: sielc.com URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2,3,3-trimethyl-3H-indole-5-sulfonic acid | CAS:132557-72-3 | AxisPharm [axispharm.com]
• 3. 2,3,3-trimethyl-3H-indole-5-sulfonic acid | C11H13NO3S | CID 11149656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. 2,3,3-Trimethyl-3H-indole-5-sulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 6. 2,3-Dioxo-5-indolinesulfonic acid | SIELC Technologies [sielc.com]

Protocols & Analytical Methods

Application Note: De Novo Synthesis of Monofunctional Sulfo-Cyanine Dyes (Sulfo-Cy5) from 3H-Indole-5-Sulfonic Acid

Executive Summary

Water-soluble sulfo-cyanine dyes, particularly asymmetric derivatives like Sulfo-Cy5 carboxylic acid, are cornerstone fluorophores in bioconjugation, super-resolution microscopy, and in vivo molecular imaging. Unlike their non-sulfonated counterparts, these dyes exhibit minimal aggregation in aqueous buffers and significantly reduced non-specific binding to plasma proteins, a critical factor for optimizing the biodistribution of targeted tracers[1]. This application note details a highly optimized, self-validating protocol for the synthesis of monofunctional Sulfo-Cy5 starting from the foundational precursor, 4-hydrazinobenzenesulfonic acid.

Mechanistic Rationale: The Role of the Sulfonated Indole Core

The synthesis of high-performance sulfo-cyanines hinges on the generation of the 2,3,3-trimethyl-3H-indole-5-sulfonate core. The strategic placement of the sulfonate group at the 5-position of the indole ring is critical; it not only imparts high aqueous solubility but also acts as an electron-withdrawing group that subtly modulates the electron density of the polymethine chain, enhancing photostability against oxidative degradation[2].

To enable targeted bioconjugation without cross-linking target proteins, an asymmetric dye design is required. This is achieved by divergently alkylating the indole nitrogen: one equivalent of the core is functionalized with an aliphatic carboxylic acid linker (the "handle"), while the second equivalent is capped with a biologically inert methyl group (the "cap")[3].

Synthetic Strategy & Pathway Visualization

Workflow for the asymmetric synthesis of Sulfo-Cy5 from 3H-indole-5-sulfonic acid.

Quantitative Photophysical & Analytical Data

To ensure rigorous quality control, the synthesized intermediates and final dye must align with the established analytical parameters summarized below.

Compound / Parameter	Analytical Method	Expected Value	Reference
Indole Core (Intermediate 1)	ESI-MS ([M+H]⁺)	m/z 254.08	[3]
Sulfo-Cy5 Absorption Max (λmax)	UV-Vis (in PBS, pH 7.4)	646 nm	[4]
Sulfo-Cy5 Emission Max (λem)	Fluorescence (in PBS, pH 7.4)	661 nm	[4]
Molar Extinction Coefficient	UV-Vis (log ε)	5.11	[4]

Detailed Experimental Protocols

Phase 1: Assembly of the Sulfonated Indole Core

Objective: Synthesize Potassium 2,3,3-trimethyl-3H-indole-5-sulfonate via Fischer Indole Synthesis.

• Reaction Setup: In a 250 mL round-bottom flask, suspend 4-hydrazinobenzenesulfonic acid hemihydrate (25 g, 127 mmol) in glacial acetic acid (75 mL).

• Reagent Addition: Add 3-methyl-2-butanone (40 mL, 371 mmol) to the suspension.

• Thermal Activation: Heat the mixture to reflux (approx. 118 °C) under continuous stirring for 3 hours[3].

  • Causality: Acetic acid serves a dual purpose here, acting as both the solvent and the acid catalyst required to drive the formation of the phenylhydrazone intermediate and its subsequent [3,3]-sigmatropic rearrangement into the closed indole ring.

• Isolation: Cool the solution to 4 °C to induce crystallization. Collect the precipitate via vacuum filtration, wash with cold methanol, and dry in vacuo.

• Self-Validation Checkpoint: Perform ¹H-NMR (D₂O) analysis. The disappearance of the hydrazone protons and the emergence of a sharp singlet at ~1.34 ppm (corresponding to the gem-dimethyl groups at the C3 position) validates the formation of the indolenine core[3].

Phase 2: Divergent Quaternization (N-Alkylation)

Objective: Generate the functional "Handle" (Salt A) and the inert "Cap" (Salt B).

Protocol 2A: Synthesis of Carboxy-Functionalized Indolium Salt (Salt A)

• Mix the potassium salt of the indole core (4 g, 14.4 mmol) and 6-bromohexanoic acid (3.25 g, 16.7 mmol) in chlorobenzene (35 mL).

• Heat the suspension at 110 °C for 12 hours[3].

  • Causality: Chlorobenzene is utilized because its high boiling point provides the thermal energy necessary for the Sₙ2 displacement of the less reactive alkyl bromide. Furthermore, its non-polar nature facilitates the selective precipitation of the highly polar indolium salt product, driving the reaction forward.

• Decant the solvent, wash the residue with diethyl ether, and dry.

Protocol 2B: Synthesis of Methyl-Capped Indolium Salt (Salt B)

• Suspend the potassium salt of the indole core (4 g, 14.4 mmol) in excess iodomethane (15 mL).

• Stir the reaction mixture at 40 °C for 6 hours[3].

• Evaporate the unreacted iodomethane in vacuo to yield the tetramethyl-indolium iodide salt.

Phase 3: Asymmetric Polymethine Condensation

Objective: Assemble the pentamethine bridge to yield Sulfo-Cy5 Carboxylic Acid.

• Hemicyanine Formation: Dissolve Salt A (200 mg, 0.56 mmol) and malonaldehyde dianilide hydrochloride (176 mg, 0.68 mmol) in acetic anhydride (1.5 mL). Stir at 120 °C for 30 minutes[3].

  • Causality: High temperature and acetic anhydride promote the in situ acetylation of the dianil linker. This converts the terminal aniline into a superior leaving group, activating the electrophilic center for nucleophilic attack by the indolium salt.

• Asymmetric Coupling: Cool the reaction to room temperature. Add a solution of Salt B (199 mg, 0.79 mmol) dissolved in anhydrous pyridine (1.5 mL)[3].

• Propagation: Stir the mixture in the dark at room temperature for 24 hours.

  • Causality: Pyridine acts as a weak base, deprotonating the α-methyl group of Salt B to generate the highly nucleophilic enamine that attacks the hemicyanine intermediate, completing the conjugated pentamethine chain[2].

• Purification & Self-Validation Checkpoint: Precipitate the crude dye by adding diethyl ether (50 mL). Monitor the reaction via UV-Vis spectroscopy. The transition from the yellow/orange hemicyanine intermediate to the deep blue final product is marked by a dramatic shift in the absorption maximum to 646 nm[4]. Purify via reverse-phase HPLC (C18) to separate the desired asymmetric dye from trace symmetric byproducts.

References

• Title: Synthesis and Characterization of a Water-Soluble Pentamethine Indocyanine Dye for Peptide Labeling Source: mdpi.com URL: [Link]

• Title: A Modular Approach for the Synthesis of Diverse Heterobifunctional Cyanine Dyes Source: researchgate.net URL: [Link]

• Title: Facile Synthesis of Monofunctional Pentamethine Carbocyanine Fluorophores Source: nih.gov URL: [Link]

• Title: Optimizing the Biodistribution of Radiofluorinated Barbiturate Tracers for Matrix Metalloproteinase Imaging by Introduction of Fluorescent Dyes as Pharmacokinetic Modulators Source: acs.org URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Facile Synthesis of Monofunctional Pentamethine Carbocyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Note: 3H-Indole-5-Sulfonic Acid Derivatives in Live-Cell Fluorescence Imaging

Target Audience: Researchers, bioconjugation scientists, and drug development professionals. Focus: Mechanistic insights, conjugation protocols, and advanced targeting workflows for sulfonated cyanine fluorophores.

The Chemical Rationale for Sulfonation in Live-Cell Imaging

In the development of near-infrared (NIR) and visible fluorescent probes, 2,3,3-trimethyl-3H-indole-5-sulfonic acid serves as the foundational building block for water-soluble cyanine dyes (e.g., Sulfo-Cy3, Sulfo-Cy5, Sulfo-Cy7, and IRDye78)[1].

The Causality of the Sulfonic Acid Moiety: Standard, non-sulfonated cyanine dyes are highly hydrophobic. When introduced into aqueous biological media, they tend to form H- and J-aggregates, which drastically reduces their quantum yield through self-quenching. Furthermore, their lipophilicity allows them to passively diffuse across live-cell lipid bilayers, creating high intracellular background noise that obscures specific biological signals.

By incorporating a sulfonic acid group at the 5-position of the indole ring, the physicochemical profile of the resulting fluorophore is fundamentally transformed[2]. The permanent negative charge imparted by the sulfonate groups achieves three critical outcomes:

• Aqueous Solubility: It eliminates the need for toxic organic co-solvents (like DMSO) during live-cell incubation.

• Aggregation Prevention: Electrostatic repulsion prevents intermolecular stacking, maintaining high fluorescence intensity and photostability.

• Membrane Impermeability: The charged probe cannot passively cross the hydrophobic core of the plasma membrane. Consequently, intracellular fluorescence only occurs via active, ligand-directed internalization (e.g., receptor-mediated endocytosis), ensuring near-zero background noise[3].

Comparative Photophysical and Biological Properties

To select the appropriate dye for your assay, it is critical to understand how the 3H-indole-5-sulfonic acid precursor alters the final probe's behavior.

Property	Non-Sulfonated Cyanine (e.g., Cy5)	Sulfonated Cyanine (e.g., Sulfo-Cy5)
Precursor	2,3,3-Trimethylindolenine	2,3,3-Trimethyl-3H-indole-5-sulfonic acid
Aqueous Solubility	Low (Requires DMSO/DMF for stock)	Extremely High (Readily dissolves in PBS)
Live-Cell Permeability	Permeable (Passive diffusion)	Impermeable (Requires active transport)
Aggregation in Media	High (Self-quenching)	Low (Charge repulsion prevents stacking)
Primary Application	Fixed cell imaging, intracellular staining	Live-cell surface tracking, in vivo imaging

Permeability Logic and Targeting Strategy

Diagram 1: Influence of sulfonation and ligand conjugation on live-cell membrane permeability.

Self-Validating Protocol: Antibody Conjugation for Live-Cell Tracking

To track surface receptors (e.g., HER2 tracking via Trastuzumab), the sulfonated dye must be covalently linked to the targeting antibody. This protocol utilizes TSTU to generate an amine-reactive NHS ester.

Causality of Reagent Choice: TSTU is preferred over standard EDC/NHS because it rapidly forms stable NHS esters in non-aqueous solvents (like DMF) in the presence of a base (DIPEA), minimizing premature hydrolysis before the antibody is introduced[3].

Phase 1: Fluorophore Activation

• Preparation: Dissolve 1 mg (approx. 1.3 µmol) of the carboxylic acid derivative of Sulfo-Cy5 in 250 µL of anhydrous DMF.

• Activation: Add 2.5 mg (8.3 µmol) of TSTU and 1.5 µL of DIPEA to the solution.

• Reaction: Stir the mixture at 20 °C for 30 minutes in the dark. Note: The basic environment provided by DIPEA is crucial for the nucleophilic attack of the dye's carboxylate onto the uronium salt of TSTU.

Phase 2: Bioconjugation

• Buffer Exchange: Ensure your target antibody (e.g., Trastuzumab) is in a primary-amine-free buffer. Dilute the antibody to 2 mg/mL in 0.1 M Sodium Borate Buffer, pH 8.3.

  • Causality: A pH of 8.3–8.5 ensures that the ϵ -amino groups of lysine residues on the antibody are unprotonated and highly nucleophilic, facilitating rapid attack on the NHS ester.

• Conjugation: Add a 10-fold molar excess of the activated Sulfo-Cy5 to the antibody solution. Stir gently for 2 hours at 20 °C in the dark.

Phase 3: Purification and Self-Validation (Quality Control)

• Size Exclusion: Pass the reaction mixture through a Sephadex G-50 column pre-equilibrated with PBS (pH 7.4). Collect the first colored fraction (the high-molecular-weight antibody conjugate)[3]. The slower-moving band contains unreacted dye.

• Validation (Degree of Labeling - DOL): Before proceeding to live cells, you must validate the conjugate to ensure it is not under- or over-labeled. Measure the absorbance at 280 nm ( A280​ ) and at the dye's maximum absorbance ( Adye​ , e.g., 646 nm for Sulfo-Cy5).

  • Calculate DOL: DOL=(A280​−(Adye​×CF))×ϵdye​Adye​×ϵprotein​​

  • (Where CF is the correction factor of the dye at 280 nm, and ϵ is the molar extinction coefficient).

  • Acceptance Criteria: A DOL of 1.5 to 3.0 is optimal. >3.0 risks antibody precipitation and fluorescence self-quenching.

Protocol: Live-Cell Imaging Workflow

Once the targeted sulfonated probe is validated, it can be applied to live cells. Because the dye is derived from 3H-indole-5-sulfonic acid, it will not penetrate the cells unless the target receptor internalizes it[4].

• Cell Seeding: Seed target cells (e.g., HER2+ SKBR3 cells) in a glass-bottom 35 mm imaging dish. Grow to 70% confluence.

• Incubation: Replace media with imaging buffer (e.g., HBSS with 1% BSA) containing 10–50 nM of the Sulfo-Cy5-Antibody conjugate. Incubate at 37 °C for 30–60 minutes.

  • Causality: 37 °C permits active membrane dynamics and receptor-mediated endocytosis. If purely surface binding is desired without internalization, incubate at 4 °C.

• Washing: Wash the cells 3 times with warm PBS.

  • Causality: Although the unbound probe cannot enter the cells, residual probe in the media will create a high background fluorescence haze.

• Imaging: Transfer to a confocal laser scanning microscope equipped with a live-cell environmental chamber (37 °C, 5% CO2). Excite using a 640 nm laser and collect emission between 660–700 nm.

Diagram 2: End-to-end workflow from fluorophore activation to live-cell confocal imaging.

Sources

• 1. Structurally symmetric near-infrared fluorophore IRDye78-protein complex enables multimodal cancer imaging [thno.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]

Application Note: Advanced Flow Cytometry Workflows Utilizing 3H-Indole-5-Sulfonic Acid-Derived Fluorophores

Scientific Rationale & Mechanistic Insights

In modern multiparameter flow cytometry, the photophysical stability and aqueous behavior of a fluorophore dictate the resolution of dim cellular populations. Historically, standard cyanine dyes (e.g., basic Cy3, Cy5) have been hampered by their inherent hydrophobicity. This hydrophobicity leads to non-specific binding to cellular lipid bilayers and requires organic co-solvents for bioconjugation, which can compromise the tertiary structure of sensitive monoclonal antibodies[1].

The introduction of 3H-indole-5-sulfonic acid as a foundational chemical building block revolutionized this landscape. By incorporating this sulfonated precursor into the cyanine scaffold, manufacturers generate "Sulfo-Cyanines" (e.g., Sulfo-Cy5, Alexa Fluor 647 equivalents). The causality behind their superior performance in flow cytometry is driven by three distinct mechanistic advantages:

• Electrostatic Repulsion and Prevention of Self-Quenching: The addition of sulfonate groups imparts a strong negative charge to the dye molecule. When multiple fluorophores are conjugated to a single antibody, these negative charges electrostatically repel one another. This prevents the formation of non-fluorescent H-dimers (dye stacking), allowing researchers to achieve a higher Degree of Labeling (DOL) without sacrificing the fluorescence quantum yield[2],[].

• Absolute Aqueous Solubility: The 3H-indole-5-sulfonic acid core renders the resulting NHS-ester dyes highly hydrophilic. This eliminates the need to dissolve the reactive dye in dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) prior to conjugation, thereby preserving the structural integrity and paratope affinity of sensitive proteins[1],[4].

• Reduction of Non-Specific Cellular Binding: In cellular assays, hydrophobic dyes tend to intercalate nonspecifically into cell membranes, creating high background noise. The pronounced hydrophilicity of sulfonated cyanines prevents this lipid interaction, significantly enhancing the signal-to-noise ratio during flow cytometric acquisition[5].

Photophysical and Operational Data Summary

To guide experimental design, the empirical differences between non-sulfonated and 3H-indole-5-sulfonic acid-derived (sulfonated) cyanines are summarized below.

Feature / Parameter	Non-Sulfonated Cyanine (e.g., Cy5)	Sulfonated Cyanine (e.g., Sulfo-Cy5)
Core Precursor	Indole	3H-Indole-5-sulfonic acid
Aqueous Solubility	Low (Requires 5-10% DMSO/DMF)	Extremely High (100% Aqueous Compatible)
Aggregation at High DOL	High (Prone to H-dimer self-quenching)	Low (Electrostatic repulsion maintains yield)
Flow Cytometry Background	Moderate to High (Hydrophobic binding)	Low (Hydrophilic clearance from membranes)
Purification Compatibility	Gel Filtration / SEC only	Dialysis, SEC, and Ultrafiltration
Impact on Target Protein	Risk of partial denaturation via solvents	Native conformation strictly preserved

Workflow Visualization

Workflow of bioconjugation and flow cytometry using 3H-indole-5-sulfonic acid derived dyes.

Experimental Protocols: A Self-Validating System

The following protocols are engineered to be self-validating. By embedding quality control checkpoints (e.g., spectrophotometric DOL calculation and FMO controls), the system ensures that any downstream flow cytometry data is an artifact-free representation of true biological expression.

Protocol A: Direct Aqueous Conjugation of Sulfo-Cy5 NHS Ester to IgG

Note: This protocol leverages the extreme water solubility of the sulfonated dye to bypass organic solvents entirely[1].

Step 1: Buffer Exchange (Causality Check)

• Action: Dialyze or desalt the target monoclonal antibody (IgG) into 0.1 M Sodium Bicarbonate buffer, pH 8.3.

• Causality: NHS esters are amine-reactive. Any primary amines in the storage buffer (e.g., Tris or glycine) will competitively hydrolyze the dye. A pH of 8.3 ensures the ϵ -amino groups of lysine residues on the antibody are deprotonated and highly nucleophilic.

Step 2: Dye Reconstitution & Reaction

• Action: Immediately before use, dissolve the Sulfo-Cy5 NHS ester directly in ultra-pure water or the reaction buffer. Add a 10-fold molar excess of the dye to the antibody solution. Incubate for 2 hours at room temperature in the dark.

• Causality: Because the dye is derived from 3H-indole-5-sulfonic acid, it will dissolve instantly without DMSO. The electrostatic repulsion of the sulfonate groups prevents the dye from aggregating on the antibody surface, allowing for a highly efficient reaction[].

Step 3: Purification via Dialysis

• Action: Transfer the reaction mixture to a dialysis cassette (10 kDa MWCO) and dialyze against 1X PBS (pH 7.4) overnight at 4°C.

• Causality: Unlike non-sulfonated dyes which precipitate and clog dialysis membranes in aqueous solutions, sulfonated cyanines remain highly soluble and easily diffuse out of the cassette, ensuring a highly pure conjugate[1].

Step 4: Self-Validation (Quality Control)

• Action: Measure the absorbance of the purified conjugate at 280 nm ( A280​ ) and 646 nm ( A646​ ). Calculate the Degree of Labeling (DOL).

• Validation Logic: A successful conjugation will yield a DOL between 3.0 and 6.0. If the DOL falls within this range, the probe is validated for flow cytometry. Because of the sulfonate groups, a DOL of up to 6 will not suffer from severe self-quenching[2].

Protocol B: Multiparameter Flow Cytometry Staining

Note: This protocol capitalizes on the hydrophilic nature of the dye to minimize background noise[5].

Step 1: Cell Preparation & Fc Blocking

• Action: Harvest 1×106 cells per tube. Resuspend in 100 µL of Staining Buffer (PBS + 2% FBS). Add 5 µL of Fc-receptor blocking solution and incubate for 10 minutes at 4°C.

• Causality: Blocking Fc γ receptors ensures that any fluorescent signal is strictly the result of Fab-antigen binding, rather than non-specific immune receptor capture.

Step 2: Surface Staining

• Action: Add the Sulfo-Cy5-conjugated antibody (titrated to optimal concentration, typically 0.5–1.0 µg per test). Incubate for 30 minutes at 4°C in the dark.

• Causality: The negative charge and hydrophilicity of the 3H-indole-5-sulfonic acid core actively repel the hydrophobic lipid bilayer of the cells. This significantly lowers non-specific binding compared to traditional hydrophobic fluorophores[5].

Step 3: Self-Validation via Controls

• Action: In parallel, prepare a Fluorescence-Minus-One (FMO) control and an Isotype Control conjugated to the same Sulfo-Cy5 dye.

• Validation Logic: The FMO control validates that the signal is not an artifact of spectral spillover from other fluorophores. The Isotype control validates the absence of non-specific binding, proving the efficacy of the hydrophilic dye core.

Step 4: Washing and Acquisition

• Action: Wash cells twice with 2 mL of Staining Buffer, centrifuging at 300 x g for 5 minutes. Resuspend in 300 µL of buffer. Acquire data on a flow cytometer equipped with a 633 nm or 640 nm red laser[4].

References

• Suitable Labels for Molecular Imaging – Influence of Dye Structure and Hydrophilicity on the Spectroscopic Properties of IgG Conjugates Source: Bioconjugate Chemistry - ACS Publications URL:[Link]

• In Vitro and In Vivo Cell Uptake of a Cell-Penetrating Peptide Conjugated with Fluorescent Dyes Having Different Chemical Properties Source: PMC (National Institutes of Health) URL:[Link]

• Enhanced Sensitivity Employing Zwitterionic and pI Balancing Dyes (Z-CyDyes) Optimized for 2D-Gel Electrophoresis Based on Side Chain Modifications of CyDye Fluorophores Source: Bioconjugate Chemistry - ACS Publications URL:[Link]

Sources

• 1. lumiprobe.com [lumiprobe.com]
• 2. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. In Vitro and In Vivo Cell Uptake of a Cell-Penetrating Peptide Conjugated with Fluorescent Dyes Having Different Chemical Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing photobleaching in 3H-Indole-5-sulfonic acid derived fluorescent probes

Welcome to the Advanced Technical Support Center for fluorescent probes derived from 3H-Indole-5-sulfonic acid . As a Senior Application Scientist, I have designed this guide to move beyond superficial troubleshooting. Here, we will dissect the photophysics of sulfo-cyanine dyes (such as Sulfo-Cy3, Sulfo-Cy5, and Sulfo-Cy7) and provide field-proven, self-validating methodologies to ensure absolute data integrity in your single-molecule and super-resolution imaging workflows.

Part 1: The Mechanistic Root of Photobleaching

3H-Indole-5-sulfonic acid (often utilized as a potassium salt) is the critical hydrophilic precursor used to synthesize water-soluble, sulfonated cyanine dyes[1],[2]. While the addition of sulfonate groups prevents dye aggregation and non-specific hydrophobic binding, it does not inherently protect the conjugated polymethine bridge from photo-oxidation[].

When a sulfo-cyanine dye is excited, it enters the excited singlet state ( S1​ ). While most molecules return to the ground state ( S0​ ) via fluorescence, a fraction undergoes Intersystem Crossing (ISC) into a long-lived Triplet State ( T1​ )[4]. This T1​ state is highly reactive. If molecular oxygen ( O2​ ) is present, it reacts with the T1​ state to form Reactive Oxygen Species (ROS), which irreversibly cleave the polymethine bridge—a process known as photobleaching [4].

Fig 1: Jablonski diagram illustrating the ROXS photostabilization pathway for sulfo-cyanine dyes.

Part 2: Troubleshooting Guides & FAQs

Q1: My Sulfo-Cy5 probe bleaches rapidly in standard buffer. When I add an oxygen scavenger (GLOX), the bleaching stops, but the fluorescence blinks uncontrollably. Why?

Causality: Molecular oxygen is a double-edged sword. It causes photobleaching, but it is also a natural triplet state quencher. When you remove O2​ using an Oxygen Scavenging System (OSS) like Glucose Oxidase/Catalase (GLOX), you eliminate the bleaching pathway. However, without O2​ , the dye becomes trapped in the dark T1​ state, resulting in macroscopic fluorescence intermittency (blinking)[4]. Solution: You must pair your OSS with a Triplet State Quencher (TSQ) to rescue the fluorophore from the T1​ state.

Q2: I added Trolox to my GLOX buffer as a Triplet State Quencher, but the photostabilization is inconsistent. What is the correct way to use Trolox?

Causality: Trolox alone is merely a reducing agent. To effectively stabilize sulfo-cyanine dyes, it must operate as a Reducing and Oxidizing System (ROXS) [5]. Trolox reduces the T1​ state to a radical anion, but you need its oxidized counterpart, Trolox-Quinone , to oxidize the radical back to the S0​ ground state[5]. If you use freshly prepared Trolox in an oxygen-depleted buffer, there is no Trolox-Quinone present, and the dye remains trapped in a radical dark state. Solution: You must intentionally age or UV-irradiate your Trolox stock in an aerated environment to generate ~10-20% Trolox-Quinone before adding it to your imaging buffer[5].

Q3: I am conducting live-cell imaging and cannot use enzymatic oxygen scavengers due to hypoxia-induced toxicity. What are my options?

Causality: ROXS buffers are highly toxic to live cells due to oxygen depletion and pH shifts. Solution: You have two primary alternatives:

• Covalent Photostabilizers: Conjugate your 3H-Indole-5-sulfonic acid derivative to Cyclooctatetraene (COT). COT directly quenches the triplet state via proximity-driven energy transfer without requiring oxygen depletion[4].

• Thio-imidazole Amino Acids: Utilize biocompatible reductants like Ergothioneine. These molecules facilitate rapid geminate intersystem crossing via Photoinduced Electron Transfer (PeT), providing superior photoprotection for both green and red sulfo-cyanines without the need for counter-oxidants[6].

Part 3: Quantitative Comparison of Antifade Strategies

To assist in experimental design, the following table synthesizes the performance metrics of various photostabilization strategies applied to sulfo-cyanine dyes.

Antifade Strategy	Primary Mechanism	Blinking Reduction	Bleaching Half-Life Extension	Live-Cell Compatibility
None (PBS only)	N/A	None	Baseline (1x)	Yes
GLOX / PCA-PCD	O2​ Depletion	Poor (Increases blinking)	~3x to 5x	No (Induces hypoxia)
ROXS (Trolox + OSS)	Redox Cycle (Electron Transfer)	Excellent (>95%)	>10x	No
Covalent COT	Triplet Energy Transfer	Good	~70x	Yes
Ergothioneine	Geminate ISC / PeT	Excellent	>10x	Yes

Part 4: Self-Validating Protocol: Preparing a ROXS Imaging Buffer

To guarantee reproducibility, follow this step-by-step methodology for preparing a ROXS buffer. This protocol includes built-in validation checks to ensure the chemical causality of the system is intact.

Fig 2: Step-by-step workflow for preparing a self-validating ROXS imaging buffer.

Step-by-Step Methodology

Step 1: Preparation of 100 mM Trolox Stock

• Dissolve 25 mg of Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) in 1 mL of pure Methanol.

• Scientific Rationale: Trolox is poorly soluble in aqueous buffers at neutral pH. Methanol ensures complete dissolution before dilution.

Step 2: Generation of Trolox-Quinone (Critical Step)

• Place the open microcentrifuge tube containing the Trolox stock under a standard laboratory UV transilluminator (302 nm or 365 nm) for 15 minutes.

• Self-Validation Check: Dilute a 1 µL aliquot into 1 mL of water and measure the absorbance at 255 nm using a spectrophotometer. A distinct peak at 255 nm confirms the successful generation of Trolox-Quinone[5].

Step 3: Preparation of the Oxygen Scavenging System (OSS)

• Instead of GLOX (which produces gluconic acid and drops the pH), prepare a PCA/PCD system:

  • PCA (Protocatechuic acid): 100 mM stock in water (adjusted to pH 9.0 with NaOH to ensure solubility).

  • PCD (Protocatechuate-3,4-dioxygenase): 5 µM stock in 50% Glycerol/50 mM KCl/1 mM EDTA.

Step 4: Final Buffer Assembly

• To 1 mL of your base imaging buffer (e.g., 50 mM Tris-HCl, 50 mM NaCl, pH 8.0), add:

  • 20 µL of UV-irradiated Trolox stock (Final conc: 2 mM).

  • 25 µL of PCA stock (Final conc: 2.5 mM).

  • 10 µL of PCD stock (Final conc: 50 nM).

• Self-Validation Check: Measure the final pH using a micro-pH probe. The pH must remain between 7.5 and 8.0. Sulfo-cyanine dyes derived from 3H-Indole-5-sulfonic acid are highly sensitive to acidic environments, which can independently quench fluorescence.

Sources

• 1. Defining a Polymethine Dye for Fluorescence Anisotropy Applications in the Near-Infrared Spectral Range - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 4. On the Mechanisms of Cyanine Fluorophore Photostabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]

Reducing background fluorescence in assays using 3H-Indole-5-sulfonic acid

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently work with researchers who struggle with high background fluorescence in bioconjugation, flow cytometry, and live-cell imaging assays. Often, the root cause of this noise lies not in the biological sample, but in the physicochemical properties of the fluorophore itself.

By utilizing 2,3,3-trimethyl-3H-indole-5-sulfonic acid as a core intermediate, chemists synthesize highly water-soluble sulfonated cyanine dyes (such as sulfo-Cy3, sulfo-Cy5, and sulfo-Cy7)[1]. The addition of the sulfonate group fundamentally alters the dye's behavior in aqueous environments, preventing aggregation and minimizing non-specific hydrophobic binding—the two primary culprits of background noise[2].

This portal is designed to help you troubleshoot background fluorescence, understand the causality behind dye behavior, and implement self-validating protocols to ensure pristine assay data.

Diagnostic Workflow: Isolating Background Fluorescence

Before altering your assay conditions, use the logical workflow below to identify the exact source of your background noise.

Workflow for diagnosing and resolving high background fluorescence in sulfo-cyanine assays.

Troubleshooting & FAQs

Q1: Why am I seeing high background fluorescence even after rigorous washing steps? Causality: Persistent background is frequently caused by the formation of dye aggregates (H-aggregates or J-aggregates) or non-specific hydrophobic interactions with cellular membranes and assay plates. Non-sulfonated cyanines require organic co-solvents (like DMSO) and tend to precipitate or bind non-specifically in purely aqueous buffers[3]. Solution: Ensure you are using a dye synthesized from a sulfonated intermediate like 3H-indole-5-sulfonic acid. The negatively charged sulfonate groups provide electrostatic repulsion between dye molecules. This maintains the dye in a monomeric, highly fluorescent state and drastically reduces non-specific hydrophobic binding[2].

Q2: My bioconjugation assay shows a massive background signal. How do I remove unreacted dye effectively? Causality: Unreacted dye that remains in the solution will fluoresce alongside your labeled target. While non-sulfonated dyes can precipitate during dialysis (trapping unreacted dye in the dialysis cassette and causing persistent background), sulfonated cyanines remain highly soluble in water[3]. Solution: Switch your purification method to purely aqueous dialysis or size-exclusion chromatography. Because 3H-indole-5-sulfonic acid derivatives are highly water-soluble, they will diffuse freely through the dialysis membrane, leaving only the covalently bound conjugate and eliminating free-dye background[3].

Q3: Can I improve the signal-to-noise ratio in deep-tissue imaging? Causality: In complex biological environments, background autofluorescence and light scattering degrade the signal-to-noise ratio. Solution: Utilize asymmetric cyanine dyes derived from 3H-indole-5-sulfonic acid. These derivatives exhibit larger Stokes shifts and emit in the near-infrared (NIR) region, which significantly reduces overlap with cellular autofluorescence and enhances deep tissue penetration without background interference[4].

Quantitative Data: Impact of Sulfonation on Assay Background

To understand why 3H-indole-5-sulfonic acid is critical for assay optimization, review the physicochemical differences between standard and sulfonated cyanines.

Property	Non-Sulfonated Cyanines	Sulfonated Cyanines (3H-Indole-5-Sulfonic Acid derived)	Impact on Background Fluorescence
Aqueous Solubility	Low (Requires 5-20% DMSO/DMF)	High (Purely aqueous)	High solubility prevents precipitation and non-specific trapping in biological matrices.
Aggregation Propensity	High (Forms H/J aggregates)	Low (Electrostatic repulsion)	Reduces self-quenching and false-positive background signals.
Purification Efficiency	Poor via dialysis (precipitates)	Excellent via dialysis	Ensures complete removal of unreacted free dye.
Non-Specific Binding	High (Hydrophobic interactions)	Low (Hydrophilic nature)	Drastically lowers off-target background in live-cell and tissue assays.

Self-Validating Experimental Protocol

Methodology: Bioconjugation and Background-Free Purification of Proteins using Sulfo-Cyanine NHS Esters This protocol incorporates self-validating checkpoints to ensure causality between the steps taken and the reduction of background noise.

Step 1: Preparation of the Labeling Buffer

• Prepare 0.1 M Sodium Bicarbonate buffer.

• Self-Validation Checkpoint: Measure the pH to ensure it is strictly between 8.3 and 8.5. Amide bond formation is pH-dependent. A lower pH protonates the target amines, halting conjugation and leaving excess unreacted dye (which increases background).

Step 2: Dye Reconstitution

• Dissolve the sulfo-cyanine NHS ester directly in the aqueous labeling buffer or pure water.

• Scientific Insight: Unlike non-sulfonated dyes, no DMF or DMSO is required[3]. This prevents solvent-induced protein denaturation, which often exposes hydrophobic core residues that trap dye and cause high background.

Step 3: Conjugation Reaction

• Mix the protein solution (1-10 mg/mL) with a 5-10 molar excess of the sulfonated dye.

• Incubate at room temperature for 2 hours in the dark with gentle agitation.

Step 4: Purification via Size-Exclusion Chromatography (SEC)

• Equilibrate a Sephadex G-25 column with 1X PBS (pH 7.4).

• Load the reaction mixture carefully onto the column matrix.

• Self-Validation Checkpoint: Observe the column as the buffer flows. You should see two distinct colored bands. The faster-moving band is the labeled protein; the slower-moving band is the highly soluble unreacted sulfo-cyanine dye. If the dye was not properly sulfonated, it would smear or precipitate on the column matrix, leading to poor separation and high background in downstream assays[3].

Step 5: Elution and Storage

• Collect the first colored fraction (the conjugated protein).

• Add 0.1% BSA or 0.05% Tween-20 to the final storage buffer to further prevent any non-specific adsorption of the conjugate to the plastic tube walls.

References

• Synthesis and Application of a Water-Soluble Near-Infrared Dye for Cancer Detection Using Optical Imaging | Bioconjugate Chemistry - ACS Publications.[Link]

• Innovative Cyanine-Based Fluorescent Dye for Targeted Mitochondrial Imaging and Its Utility in Whole-Brain Visualization - Semantic Scholar.[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. hk.lumiprobe.com [hk.lumiprobe.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Overcoming Poor Reactivity of 3H-Indole-5-sulfonic Acid in Organic Solvents

The Core Causality: Why is 3H-Indole-5-sulfonic Acid Unreactive?

3H-Indole-5-sulfonic acid (and its widely used derivative, 2,3,3-trimethyl-3H-indole-5-sulfonic acid) is a critical precursor for synthesizing near-infrared (NIR) cyanine dyes, bioconjugation linkers, and fluorescent probes 1[1]. However, researchers frequently encounter severely limited reactivity when using this compound in standard organic solvents (e.g., dichloromethane, tetrahydrofuran, toluene).

The root cause of this poor reactivity is thermodynamic phase separation. The highly polar sulfonic acid group (-SO₃H) readily forms strong intermolecular hydrogen-bonding networks and zwitterionic interactions with the weakly basic indole nitrogen. In non-polar or moderately polar organic solvents, these molecules tightly aggregate into crystalline lattices, precipitating out of solution. Because the molecules are physically insoluble, they are chemically inaccessible to reagents. Overcoming this requires targeted strategies to disrupt the hydrogen bonds and mask the polarity of the sulfonate group.

Quantitative Solubility & Reactivity Metrics

Understanding the physical limits of the native acid versus its derivatized forms is crucial for experimental design.

Solvent / Condition	Solubility (mg/mL)	Relative Reactivity (%)	Primary Mechanism of Action
DCM (Native Acid)	< 0.1	< 5%	Native zwitterion forms insoluble aggregates.
DCM (TBA Salt)	> 50	95%	Lipophilic cation shielding disrupts H-bonds.
DMF + DIPEA	~ 25	85%	Polar aprotic solvation and base-driven deprotonation.
Toluene (Native Acid)	< 0.1	< 1%	Highly non-polar environment; complete insolubility.
Toluene (TBA Salt)	~ 15	75%	Phase transfer stabilization via bulky alkyl chains.

Workflow & Logical Relationships

Workflow for selecting the solubilization strategy based on downstream applications.

Troubleshooting Guide & FAQs

Q1: I am trying to alkylate the indole nitrogen in DCM, but the starting material won't dissolve. What should I do? A1: Convert the sulfonic acid into a lipophilic salt. By neutralizing the acid with tetrabutylammonium hydroxide (TBA-OH), the bulky, lipophilic tetrabutylammonium cation (TBA⁺) shields the polar sulfonate anion. This drastically increases solubility in halogenated solvents like DCM, allowing the alkylation to proceed homogeneously. The use of tetrabutylammonium salts as phase transfer catalysts and lipophilic solubilizers is a well-established method to bridge the gap between polar sulfonates and non-polar organic solvents 2[2].

Q2: Can I just use a polar aprotic solvent like DMF or DMSO instead of making a salt? A2: Yes, but it requires the addition of an organic base. Solvents like DMF or DMSO possess high dielectric constants and can solvate the polar groups, but adding a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is crucial. DIPEA deprotonates the sulfonic acid, preventing H-bond-driven aggregation and leaving the indole nitrogen free for nucleophilic attack, a technique often utilized in the facile synthesis of monofunctional cyanine fluorophores 3[3].

Q3: I need to form a sulfonamide from 3H-indole-5-sulfonic acid. Direct coupling agents (EDC/NHS) are failing. A3: Sulfonic acids do not couple efficiently using standard carboxylic acid coupling reagents. You must first convert the sulfonic acid into a highly reactive sulfonyl chloride (-SO₂Cl) using thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃) in the presence of a catalytic amount of DMF.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of the Lipophilic TBA Salt of 3H-Indole-5-sulfonic Acid

Objective: To generate a highly soluble, organic-reactive precursor for non-polar solvent reactions. Self-Validation Checkpoint: The native acid is completely insoluble in DCM. Successful salt formation is confirmed when the resulting isolated solid dissolves instantly and completely in DCM to form a clear solution.

• Suspension: Suspend 3H-indole-5-sulfonic acid (1.0 eq) in methanol (10 mL/g).

• Neutralization: Add tetrabutylammonium hydroxide (TBA-OH, 1.0 M in methanol, 1.05 eq) dropwise at room temperature while stirring.

  • Causality: The base deprotonates the sulfonic acid. Methanol solvates both the native acid and the resulting salt, driving the acid-base reaction to completion and breaking the zwitterionic lattice.

• Observation: Stir for 30 minutes until the opaque suspension transitions into a clear, homogeneous solution.

• Solvent Removal: Evaporate the methanol under reduced pressure using a rotary evaporator.

• Azeotropic Drying: Co-evaporate the residue with anhydrous toluene (2 x 10 mL) to remove residual water.

  • Causality: Water heavily interferes with downstream organic reactions (like alkylation). Toluene forms an azeotrope with water, ensuring the final salt is strictly anhydrous.

• Result: The resulting viscous oil or solid foam is the TBA salt, ready for immediate use in DCM or THF.

Mechanistic pathway of TBA-mediated solubilization of sulfonic acids in organic solvents.

Protocol 2: Conversion to Sulfonyl Chloride for Derivatization

Objective: To activate the sulfonate group for amidation or esterification. Self-Validation Checkpoint: The intermediate product will react violently with water but smoothly with amines. Thin-Layer Chromatography (TLC) using a non-aqueous eluent will show a distinct shift to a significantly less polar spot compared to the baseline-stuck native acid.

• Preparation: Suspend the thoroughly dried 3H-indole-5-sulfonic acid (1.0 eq) in anhydrous DCM under an inert argon atmosphere.

• Reagent Addition: Add thionyl chloride (SOCl₂, 5.0 eq) dropwise.

• Catalysis: Add a catalytic amount of anhydrous DMF (0.1 eq).

  • Causality: DMF reacts with SOCl₂ to form the Vilsmeier-Haack reagent. This intermediate acts as the highly electrophilic active chlorinating species, dramatically lowering the activation energy required to convert the unreactive sulfonic acid into a sulfonyl chloride.

• Reaction: Reflux the mixture for 2-4 hours until gas evolution (SO₂ and HCl) ceases.

• Purification: Concentrate the mixture under reduced pressure to remove excess SOCl₂ (perform strictly in a fume hood).

• Application: The crude sulfonyl chloride can be immediately dissolved in DCM and reacted with the desired amine in the presence of an organic base (e.g., triethylamine) to capture the HCl byproduct.

References

• Synthesis and Application of a Water-Soluble Near-Infrared Dye for Cancer Detection Using Optical Imaging. Bioconjugate Chemistry - ACS Publications.
• Facile Synthesis of Monofunctional Pentamethine Carbocyanine Fluorophores. PMC - NIH.
• Tetrabutylammonium methanesulfonate. Chem-Impex.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Facile Synthesis of Monofunctional Pentamethine Carbocyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Sulfonation of 3H-Indole Derivatives

Welcome to the Advanced Technical Support Center for Indole Chemistry. 3H-Indole derivatives—particularly 2,3,3-trimethylindolenine—are critical precursors in the synthesis of water-soluble cyanine dyes and near-infrared (NIR) fluorophores. However, functionalizing these electron-rich heterocycles with sulfonic acid groups presents significant synthetic challenges, including poor regioselectivity, oxidative degradation, and difficult purification.

This guide provides field-proven troubleshooting insights, mechanistic causality, and validated protocols to optimize your sulfonation workflows.

Part 1: Troubleshooting Guides & Mechanistic FAQs

Q1: Why does direct sulfonation of unsubstituted indoles with concentrated H2​SO4​ result in black, tarry mixtures instead of the desired product? Expert Insight: Indole is a very weak base (pKa ~ -3.5). When exposed to strong acids like concentrated sulfuric acid or fuming H2​SO4​ (oleum), the nitrogen atom is not the primary site of protonation. Instead, the molecule gets easily protonated at the C-3 position, forming a thermodynamically stable 3H-indolium cation[1]. This protonation disrupts the aromaticity of the pyrrole ring, deactivating it to further electrophilic attack and triggering rapid, acid-catalyzed polymerization (charring)[1]. Solution: To prevent polymerization, you must use a non-acidic sulfonation agent. The Pyridine- SO3​ complex allows for controlled electrophilic substitution at the C-3 position without protonating the ring[1].

Q2: I am trying to synthesize 2,3,3-trimethyl-3H-indole-5-sulfonic acid via direct sulfonation of 2,3,3-trimethylindolenine using oleum. My yields are terrible (<30%), and NMR shows multiple isomers. How do I fix this? Expert Insight: Direct sulfonation of 2,3,3-trimethylindolenine using fuming sulfuric acid is highly oxidative and lacks strict regiocontrol, often yielding an inseparable mixture of 5-sulfo and 7-sulfo isomers alongside degradation products. Solution: Abandon the direct sulfonation approach. The industry standard for achieving 100% regioselectivity is to build the indole ring with the sulfonate group already attached. Utilize the Fischer Indole Synthesis route by reacting 4-hydrazinobenzenesulfonic acid with 3-methyl-2-butanone[2]. Because the sulfonic group is pre-installed at the para-position of the hydrazine, cyclization guarantees the formation of the 5-sulfo isomer exclusively.

Q3: When using the Pyridine- SO3​ complex, my starting material remains a fluffy solid at 0°C with no conversion. What is the correct temperature profile? Expert Insight: The activation energy required to transfer SO3​ from the pyridine complex to the indole core is significant. At 0°C, the complex is highly stable and unreactive[3]. Solution: Initiate the reaction at 0°C strictly to control the initial exothermic dissolution, then gradually ramp the temperature to 70–80°C. You will observe the fluffy solid dissolve into a light tan solution, indicating successful complex dissociation and electrophilic attack[3].

Part 2: Quantitative Data & Reagent Comparison

Selecting the correct sulfonating agent is the most critical variable in indole functionalization. The table below summarizes the quantitative parameters and operational trade-offs for common reagents.

Sulfonating Agent	Operating Temp	Regioselectivity	Typical Yield	Key Advantage	Major Drawback
Fuming H2​SO4​ (Oleum)	130°C - 240°C	Poor (Mixed isomers)	< 40%	Highly reactive, inexpensive	Causes severe charring and acid-catalyzed polymerization[1].
Pyridine- SO3​ Complex	0°C to 80°C	High (C-3 position)	70 - 85%	Mild conditions, prevents ring opening	Pyridine is notoriously difficult to remove from the product[3].
Chlorosulfonic Acid	0°C to 65°C	Moderate	60 - 75%	Fast kinetics	Highly exothermic; generates corrosive HCl gas byproduct[4].
Pre-sulfonated Fischer Route	110°C - 120°C	100% (C-5 position)	~ 90%	Perfect regiocontrol, highly scalable	Requires specific, sometimes costly, hydrazine precursors.

Part 3: Mechanistic & Experimental Workflows

Mechanistic divergence of indole sulfonation using strong acids versus Pyridine-SO3 complex.

Workflow for the regioselective synthesis of 5-sulfo-3H-indole via Fischer Indole cyclization.

Part 4: Verified Experimental Protocols

Protocol A: Regioselective Synthesis of 2,3,3-Trimethyl-3H-indole-5-sulfonic acid (Fischer Route)

This is the optimized, self-validating alternative to direct sulfonation, ensuring high yield and perfect regioselectivity for dye synthesis.

• Reagent Assembly: In a round-bottom flask equipped with a magnetic stirrer, combine 4-hydrazinobenzenesulfonic acid (e.g., 2 g, 7.66 mmol) and an excess of 3-methyl-2-butanone[2].

• Acidic Catalysis: Suspend the mixture in glacial acetic acid. The acid acts as both the solvent and the catalyst for the Fischer cyclization.

• Thermal Cyclization: Heat the mixture under an inert nitrogen atmosphere to 110–120°C for 3 to 4 hours[2][5].

  • Validation Check: The reaction progress can be monitored via LC/MS. The formation of the target compound is confirmed when the starting material mass is fully consumed[5].

• Precipitation: Cool the reaction to room temperature. Add a nonpolar solvent (e.g., 50 mL ethyl acetate) to precipitate the sulfonated product[2].

• Isolation: Collect the solid by vacuum filtration. Triturate the solid in refluxing isopropanol (50 mL) to remove unreacted ketone and acetic acid residues. Cool, filter, and dry under vacuum overnight to obtain the pure 2,3,3-trimethyl-3H-indole-5-sulfonic acid (Typical yield: ~90%)[2].

Protocol B: C-3 Sulfonation of the Indole Core using Pyridine- SO3​

Use this protocol when direct sulfonation of an unsubstituted indole core is required without causing acid-catalyzed polymerization.

• Preparation: In a 250 mL jacketed flask connected to a chilling/heating circulator, add 100 mL of anhydrous pyridine[3].

• Substrate Addition: Cool the pyridine to 0°C. Add the indole starting material with continuous stirring. The mixture will likely appear as a fluffy white suspension[3].

• Complex Addition: Add a stoichiometric equivalent of the Pyridine- SO3​ complex (45-50% SO3​ ). Maintain the temperature at 0°C during addition to prevent localized exotherms[3].

• Thermal Activation: Gradually ramp the circulator temperature to 70–80°C.

  • Validation Check: As the temperature rises, the fluffy suspension will dissolve, and the solution will turn a light tan color, visually confirming that the electrophilic substitution is occurring[3].

• Maturation & Precipitation: Maintain heating for 8–24 hours. Cool the reaction to room temperature to induce the formation of a heavy precipitate[3]. Filter on a Büchner funnel and wash once with cold pyridine.

• Azeotropic Purification: Pyridine strongly coordinates to sulfonic acids. To remove it without thermal degradation, suspend the product in toluene and perform an azeotropic distillation (repeat 3X). Follow with a heptane wash (2X) to yield the purified C-3 sulfonated indole[3].

References

• Synthesis and Chemistry of Indole Banaras Hindu University (BHU) URL:[Link]

• Structurally symmetric near-infrared fluorophore IRDye78-protein complex enables multimodal cancer imaging Theranostics (thno.org) URL:[Link]

• What are your suggestions for sulfonation reaction conditions and purification using pyridine-SO3 complex? ResearchGate URL: [Link]

• Chemical approaches to the sulfation of small molecules: current progress and future directions National Institutes of Health (PMC) URL:[Link]

• Sulfonation and Sulfation Processes The Chemithon Corporation URL: [Link]

• US11964965B2 - Methods of manufacture and synthesis of fluorescent dye compounds and uses thereof Google Patents URL

Sources

• 1. bhu.ac.in [bhu.ac.in]
• 2. Structurally symmetric near-infrared fluorophore IRDye78-protein complex enables multimodal cancer imaging [thno.org]
• 3. researchgate.net [researchgate.net]
• 4. Chemical approaches to the sulfation of small molecules: current progress and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US11964965B2 - Methods of manufacture and synthesis of fluorescent dye compounds and uses thereof - Google Patents [patents.google.com]

FAQ 1: What are the optimal storage conditions for stock solutions to prevent degradation?

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the reproducibility of dye synthesis and bioconjugation assays involving 3H-Indole-5-sulfonic acid (and its salt derivatives, such as 2,3,3-trimethyl-3H-indole-5-sulfonic acid)[1][2].

While the indole scaffold is highly valuable for specific interactions and stable linkages in bioconjugates[2][3], it is inherently susceptible to environmental degradation[4]. This guide is engineered to provide you with field-proven, mechanistically grounded troubleshooting strategies to maximize the shelf-life and stability of your stock solutions.

Causality & Mechanism: 3H-Indole-5-sulfonic acid derivatives are highly sensitive to light, heat, and moisture[5]. The electron-rich indole ring is prone to photo-oxidation, while the sulfonic acid moiety (or its activated sulfonyl derivatives) can undergo rapid hydrolysis when exposed to water[3]. To arrest these thermodynamic degradation pathways, extreme cold and inert atmospheres are strictly required to minimize molecular collisions and oxidative stress.

Quantitative Storage Guidelines: To ensure experimental reproducibility, adhere to the following validated shelf-life parameters:

Solvent	Storage Temperature	Atmosphere	Max Shelf-Life
DMSO (Anhydrous)	-80°C	Nitrogen/Argon	6 Months[1]
DMSO (Anhydrous)	-20°C	Nitrogen/Argon	1 Month[1]
H2O (Sterile, Filtered)	4°C	Nitrogen	Prepare Fresh (Do not freeze)

FAQ 2: My DMSO stock solution lost reactivity after a few weeks at -20°C. What happened?

Causality & Mechanism: The most common culprit behind premature degradation is moisture ingress. Dimethyl sulfoxide (DMSO) is notoriously hygroscopic. Every time a stock vial is opened in a humid ambient environment, it absorbs atmospheric water. This water acts as a nucleophile, leading to the hydrolysis of the reactive sulfonate groups and significantly impacting the compound's solubility and downstream bioconjugation efficiency[1]. Furthermore, repeated freeze-thaw cycles exacerbate the introduction of oxygen, accelerating the photo-oxidation of the indole core.

Environmental triggers leading to stock solution degradation.

The Solution: Always use newly opened, anhydrous DMSO ampoules for stock preparation[1]. Aliquot the solution immediately into single-use amber vials to prevent both light exposure and repeated freeze-thaw cycles.

FAQ 3: How should I properly prepare and handle aqueous stock solutions?

Causality & Mechanism: While 3H-Indole-5-sulfonic acid salts are water-soluble (up to ~116.67 mg/mL for the potassium salt), achieving complete dissolution often requires kinetic energy input because the crystalline lattice energy must be overcome[1]. Without proper sonication, micro-precipitates remain suspended, leading to inaccurate concentration calculations and failed bioconjugations.

Step-by-Step Methodology: Self-Validating Aqueous Stock Preparation

• Equilibration: Allow the lyophilized solid to reach room temperature inside a desiccator before opening. Opening cold vials causes immediate condensation of atmospheric moisture.

• Weighing: Rapidly weigh the required mass under a nitrogen atmosphere if possible.

• Dissolution: Add the appropriate volume of HPLC-grade, degassed water.

• Sonication (Critical Step): Apply ultrasonic bath treatment for 5–10 minutes. The compound strictly requires ultrasonic assistance for complete dissolution[1].

• Sterilization: Filter the solution through a 0.22 µm PTFE or nylon syringe filter to remove undissolved particulates and microbial contaminants[1].

• Aliquot & Purge: Dispense into light-resistant (amber) microcentrifuge tubes, purge the headspace with nitrogen gas, and seal tightly.

• Validation: Before use, visually inspect the solution against a white background to ensure absolute clarity. For highly sensitive assays, run a quick LC/MS on a blank aliquot to confirm structural integrity.

Workflow for the preparation and storage of stock solutions.

FAQ 4: Are there specific safety and handling precautions I should be aware of during storage?

Causality & Mechanism: 3H-Indole-5-sulfonic acid and its derivatives are incompatible with strong oxidizing agents, which will aggressively attack the indole ring[5][6]. Furthermore, upon thermal decomposition (e.g., if improperly heated during dissolution attempts), the compound can emit toxic fumes including carbon oxides, nitrogen oxides (NOx), and sulfur oxides[5][6].

Best Practices: Always handle the powder in a well-ventilated fume hood to avoid dust inhalation[5][6]. Store the bulk powder and stock solutions strictly away from any oxidizing chemicals and ensure your storage freezers are monitored for temperature stability.

References

• Scientific Documentation - FD115, FD and C Blue No. 2 - Spectrum Chemical.
• 2,3,3-Trimethylindolenine-5-sulfonic acid potassium salt - MedchemExpress.com.
• SAFETY DATA SHEET - Fisher Scientific.
• 2,3,3-trimethyl-3H-indole-5-sulfonic acid - AxisPharm.
• 1H-Indole-5-sulfonyl chloride|CAS 1094209-33-2 - Benchchem.
• Sodium 2,3,3-trimethylindole-5-sulfonic acid - Benchchem.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2,3,3-trimethyl-3H-indole-5-sulfonic acid | CAS:132557-72-3 | AxisPharm [axispharm.com]
• 3. 1H-Indole-5-sulfonyl chloride|CAS 1094209-33-2 [benchchem.com]
• 4. Sodium 2,3,3-trimethylindole-5-sulfonic acid | Benchchem [benchchem.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Fluorescence Quantum Yields in 3H-Indole-5-Sulfonic Acid Derivatives

Executive Summary & Photophysical Causality

In the development of advanced bioconjugates and molecular probes, 3H-indole-5-sulfonic acid serves as the foundational hydrophilic heterocycle for synthesizing sulfonated cyanine dyes (commonly known as Sulfo-Cy dyes). The integration of the sulfonate group ( −SO3−​ ) is not merely a solubility enhancer; it fundamentally alters the dye's interaction with aqueous solvation shells, preventing the H-aggregate formation that typically quenches fluorescence in non-sulfonated analogs.

However, optimizing the fluorescence quantum yield ( ΦF​ ) of these derivatives requires a deep understanding of their excited-state kinetics. The quantum yield is governed by a strict kinetic competition between radiative fluorescence ( kr​ ) and non-radiative internal conversion—primarily driven by trans-cis photoisomerization ( kiso​ ) around the polymethine bridge[1]. Because isomerization is an activated, viscosity-dependent process, the ΦF​ of 3H-indole-5-sulfonic acid derivatives is highly sensitive to microenvironmental rigidity.

The Photophysical Pathway: Isomerization vs. Fluorescence

To understand why different derivatives exhibit varying quantum yields, we must map the excited-state causality. When a Sulfo-Cy dye absorbs a photon, it enters the excited singlet state ( S1​ ). From here, it can either emit a photon (fluorescence) or undergo a non-radiative structural twist into a dark cis-isomer state.

Jablonski diagram illustrating the kinetic competition between fluorescence and non-radiative twisting.

Comparative Photophysical Performance

The length of the polymethine chain connecting the two 3H-indole-5-sulfonic acid moieties dictates both the spectral properties and the baseline quantum yield of the resulting dye.

• Sulfo-Cy3 (Trimethine): Exhibits a highly flexible short chain, leading to a low ΦF​ (~0.09 to 0.10) in free aqueous solution[1]. However, when covalently bound to a rigid biomolecule (like double-stranded DNA), steric hindrance drastically drops kiso​ , increasing ΦF​ up to 0.38. This phenomenon is known as Protein-Induced Fluorescence Enhancement (PIFE)[2].

• Sulfo-Cy5 (Pentamethine): Paradoxically, the longer pentamethine chain alters the energy barrier for isomerization, resulting in a higher baseline quantum yield (~0.27) in water[3].

• Sulfo-Cy7 (Heptamethine): The extended chain lowers the S1​→S0​ energy gap, increasing non-radiative decay via the energy gap law, resulting in a very low aqueous ΦF​ (~0.02).

Table 1: Photophysical Properties of 3H-Indole-5-Sulfonic Acid Derivatives (pH 7.4)

Derivative	Common Name	Abs Max (nm)	Em Max (nm)	ΦF​ (Free in Water)	ΦF​ (Rigid/Bound State)
Bis-sulfo-indocarbocyanine	Sulfo-Cy3	~548	~562	0.09 - 0.10	0.38 - 0.85
Bis-sulfo-indodicarbocyanine	Sulfo-Cy5	~646	~662	0.27	~0.40
Bis-sulfo-indotricarbocyanine	Sulfo-Cy7	~750	~773	~0.02	~0.10

Self-Validating Protocol: Measuring Relative Quantum Yield

Absolute quantum yield measurements require an integrating sphere. For standard laboratory setups, Relative Quantum Yield is determined by comparing the unknown 3H-indole-5-sulfonic acid derivative against a well-characterized standard (e.g., Rhodamine 101, Nile Blue, or Indocyanine Green)[4][5].

To ensure scientific integrity, this protocol must be a self-validating system . We do not rely on a single concentration measurement. Instead, we measure a dilution series. If the relationship between integrated fluorescence and absorbance is strictly linear ( R2>0.99 ), the system mathematically proves that inner-filter effects, self-quenching, and dye aggregation are absent.

Step-by-Step Methodology

• Standard Selection: Choose a reference dye with a known ΦF​ and an excitation/emission profile that closely overlaps the target derivative.

• Absorbance Matching (The Critical Constraint): Prepare a 5-point dilution series of both the standard and the unknown dye in matched solvents. Causality: You must ensure the optical density (OD) at the excitation wavelength remains below 0.05 . Higher absorbances trigger the primary inner-filter effect, where the sample absorbs its own excitation light, artificially depressing the apparent quantum yield.

• Spectral Acquisition: Excite both sets of samples at the exact same wavelength. Record the emission spectra and integrate the total area under the curve ( F ).

• Gradient Calculation: Plot Integrated Fluorescence ( F , y-axis) against Absorbance (OD, x-axis). Calculate the slope (Gradient) for both the standard and the unknown. Self-Validation Check: If R2<0.99 , discard the data; your sample is aggregating.

• Refractive Index Correction: Calculate the final relative quantum yield using the comparative equation:

  Φx​=Φs​×(Grads​Gradx​​)×(ηs2​ηx2​​)

  (Where Φ is quantum yield, Grad is the slope, and η is the refractive index of the solvent).

Self-validating experimental workflow for determining relative fluorescence quantum yield.

References

• [4] Synthesis and Application of a Water-Soluble Near-Infrared Dye for Cancer Detection Using Optical Imaging | Bioconjugate Chemistry - ACS Publications. 4

• [5] A Sulfo-Cyanine Dye as a Colorimetric Chemosensor for Metal Cation Recognition - MDPI. 5

• [3] Cy5 NHS Ester - AAT Bioquest. 3

• [1] Fluorescence Properties and Photophysics of the Sulfoindocyanine Cy3 Linked Covalently to DNA | The Journal of Physical Chemistry B - ACS Publications. 1

• [2] Time-Resolved Fluorescence Detection of Nicked DNA via Site-Specific Stacking of Sulfo-Cy3: The Role of Charge, Polarity, Linker, and Sequence Context - PMC. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Time-Resolved Fluorescence Detection of Nicked DNA via Site-Specific Stacking of Sulfo-Cy3: The Role of Charge, Polarity, Linker, and Sequence Context - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cy5 NHS Ester | AAT Bioquest [aatbio.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Sulfo-Cyanine Dye as a Colorimetric Chemosensor for Metal Cation Recognition [mdpi.com]

Mass Spectrometry Validation of 3H-Indole-5-Sulfonic Acid Bioconjugates: A Comparative Guide

As biotherapeutics and targeted diagnostic agents grow in complexity, the precision of bioconjugation validation must scale accordingly. For decades, researchers relied on bulk UV-Vis spectroscopy to estimate the Degree of Labeling (DOL) of fluorescent bioconjugates[1]. However, as a Senior Application Scientist, I frequently observe that relying solely on optical methods leads to downstream assay failures. UV-Vis provides a bulk average, masking the presence of unconjugated antibodies (DOL=0) that compete for target binding without providing signal, and over-conjugated species that suffer from fluorophore quenching and aggregation.

This guide provides an in-depth, objective comparison of 3H-Indole-5-sulfonic acid bioconjugates against traditional alternatives, and establishes a self-validating Mass Spectrometry (MS) methodology to accurately quantify conjugation efficiency, map attachment sites, and ensure structural integrity[2].

Comparative Analysis: Why 3H-Indole-5-Sulfonic Acid?

The core structure of a fluorophore dictates not only its optical properties but its behavior during bioconjugation and subsequent MS analysis. 2,3,3-trimethyl-3H-indole-5-sulfonic acid serves as the highly reactive, water-soluble backbone for modern sulfonated cyanine dyes (e.g., Sulfo-Cy5, Sulfo-Cy7)[3],[4].

Fluorophore Core Comparison

When designing a bioconjugate, the choice of the fluorescent label fundamentally alters the physical chemistry of the protein.

Feature	3H-Indole-5-Sulfonic Acid (Sulfo-Cyanines)	Fluorescein Isothiocyanate (FITC)	Non-Sulfonated Cyanines (Standard Cy5)
Water Solubility	Excellent. Sulfonate groups maintain solubility even at high DOL.	Moderate. Requires organic co-solvents (DMSO/DMF).	Poor. Highly hydrophobic, driving protein precipitation.
Protein Aggregation	Low. The negative charge repels adjacent labeled proteins.	Moderate.	High. Hydrophobic patches induce multimerization.
MS Ionization (ESI+)	Complex but stable. Sulfonates suppress positive charge states, requiring MS tuning.	Good. Readily ionizes in positive mode.	Good. Lacks negative counter-charges.
Labeling Heterogeneity	Controlled. Forms predictable Poisson distributions[5].	High. Prone to erratic multi-labeling[5].	Moderate. Limited by solubility constraints.

The Causality of the Sulfonate Group: The inclusion of the sulfonic acid moiety is a double-edged sword. Biologically, it prevents the dye from crossing intact cell membranes (ideal for extracellular target labeling) and prevents the hydrophobic collapse of the antibody[4]. Analytically, the permanent negative charge of the SO3−​ group partially neutralizes the positive charges (protons) acquired during positive-ion Electrospray Ionization (ESI+). This shifts the charge state envelope of the intact antibody to a higher m/z range and can reduce overall signal intensity. Recognizing this causality is critical: MS parameters must be explicitly tuned (e.g., increased desolvation temperature or use of supercharging agents like m-NBA) to overcome this ionization suppression.

Logical decision tree comparing fluorophore cores for antibody bioconjugation.

Mass Spectrometry Validation Strategies

While UV-Vis spectroscopy can estimate the average DOL, it cannot differentiate between a sample where every antibody has exactly 2 dyes, and a sample where 50% of antibodies have 0 dyes and 50% have 4 dyes. Mass spectrometry resolves this by separating the distinct mass populations, revealing the true Poisson distribution of the labeling reaction[5].

Table: Comparison of MS Modalities for Bioconjugate Validation

Metric	LC-ESI-TOF MS (Intact Mass)	MALDI-TOF MS (Intact Mass)	LC-MS/MS (Peptide Mapping)
Primary Use Case	High-resolution DOL distribution.	Rapid, low-resolution average DOL.	Identifying specific conjugation sites.
Mass Accuracy	10 - 50 ppm (Deconvoluted)	100 - 500 ppm	< 5 ppm (Peptide level)
Resolution of DOL states	Excellent. Clearly resolves DOL 0, 1, 2, 3, etc.	Poor. Often yields a single broad, smeared peak.	N/A (Analyzes digested fragments).
Sensitivity to Free Dye	High. Chromatographic separation removes artifacts.	Low. Free dye can suppress protein ionization.	High.

Experimental Protocol: Synthesis and MS Validation

To ensure scientific integrity, the following methodology is designed as a self-validating system . Step 3.3 includes an internal checkpoint to prevent false-positive DOL readings caused by non-covalently trapped dye.

Phase 1: Bioconjugation Reaction

• Preparation: Buffer exchange the target monoclonal antibody (mAb) into 0.1 M Sodium Bicarbonate buffer (pH 8.3) to a final concentration of 2-5 mg/mL. Causality: NHS-ester reactions require an alkaline pH to deprotonate the primary amines of lysine residues, making them nucleophilic.

• Dye Addition: Dissolve the 3H-Indole-5-sulfonic acid NHS-ester in anhydrous DMSO immediately before use. Add a 5-fold molar excess of dye to the mAb solution.

• Incubation: Protect from light and incubate at room temperature for 2 hours with gentle agitation.

Phase 2: Purification & Self-Validation

• Size Exclusion Chromatography (SEC): Pass the reaction mixture through a pre-equilibrated desalting column (e.g., Zeba Spin or Sephadex G-25) to remove >95% of the unreacted dye.

• Self-Validation Check (Critical): Inject a 1 µL aliquot of the SEC eluate onto a rapid LC-MS gradient (C18 column, 5-95% Acetonitrile over 3 minutes). Monitor the low mass range (m/z 500-1500). If a sharp peak corresponding to the free dye mass is detected, repeat the SEC step. Residual free dye will co-elute with the intact protein in direct-infusion MS, suppressing protein ionization and skewing quantification[6].

Phase 3: Intact Mass LC-ESI-MS Analysis

• Deglycosylation (Optional but Recommended): Treat the purified bioconjugate with PNGase F for 2 hours at 37°C. Causality: Native mAb glycosylation adds immense mass micro-heterogeneity. Removing glycans collapses the mass envelope, vastly improving the signal-to-noise ratio for resolving the discrete mass shifts (+ ~1000 Da per dye) of the fluorophore.

• LC Separation: Inject 2-5 µg of the deglycosylated conjugate onto a PLRP-S or C4 analytical column heated to 80°C. Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• MS Acquisition: Operate the ESI-TOF in positive ion mode. Increase the desolvation gas temperature to 350°C and capillary voltage to 4.5 kV to counteract the ionization suppression of the sulfonate groups.

• Data Deconvolution: Use maximum entropy deconvolution algorithms (e.g., MaxEnt1) to convert the m/z charge state envelope into a zero-charge intact mass spectrum.

Workflow for the synthesis and MS validation of sulfonated bioconjugates.

Data Interpretation: The Poisson Distribution

When visualizing the deconvoluted intact mass spectrum, you will not see a single peak. Instead, you will observe a series of peaks separated by the exact mass of the dye linker (e.g., +962 Da for a specific Sulfo-Cy5 derivative).

By integrating the area under each peak (DOL 0, DOL 1, DOL 2, etc.), you can calculate the relative abundance of each species. This empirical distribution should closely mirror a theoretical Poisson distribution[5]. If the empirical data skews heavily away from the Poisson model (e.g., a bimodal distribution), it indicates a failure in the reaction kinetics—often caused by localized aggregation or poor mixing during the addition of the hydrophobic dye stock into the aqueous protein solution.

By utilizing 3H-Indole-5-sulfonic acid derivatives, researchers ensure that the bioconjugate remains soluble and monomeric, yielding a clean, predictable MS profile that guarantees lot-to-lot reproducibility in drug development and assay design.

References

• AxisPharm. "2,3,3-trimethyl-3H-indole-5-sulfonic acid". AxisPharm Catalog. Available at:[Link]

• Pham, W., Medarova, Z., & Moore, A. (2005). "Synthesis and Application of a Water-Soluble Near-Infrared Dye for Cancer Detection Using Optical Imaging". Bioconjugate Chemistry. Available at:[https://pubs.acs.org/doi/10.1021/bc050015+] ()

• Zeglis, B. M., et al. (2015). "Bioorthogonal Fluorophore Linked DFO—Technology Enabling Facile Chelator Quantification and Multimodal Imaging of Antibodies". Bioconjugate Chemistry. Available at:[Link]

• Vira, S., et al. (2010). "Fluorescent labeled antibodies - balancing functionality and degree of labeling". Analytical Biochemistry (PMC - NIH). Available at:[Link]

• ResearchGate. (2019). "In Vitro Characterization and Stability Profiles of Antibody–Fluorophore Conjugates Derived from Interchain Cysteine Cross-Linking or Lysine Bioconjugation". Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 2,3,3-trimethyl-3H-indole-5-sulfonic acid | CAS:132557-72-3 | AxisPharm [axispharm.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

NMR spectroscopy comparison of 3H-Indole-5-sulfonic acid and related precursors

Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Comparison Guide

Executive Summary & Mechanistic Context

The synthesis of water-soluble cyanine dyes (e.g., Cy3, Cy5, Cy7) relies heavily on the indolenine building block 2,3,3-trimethyl-3H-indole-5-sulfonic acid [1]. Validating the structural integrity of this precursor and its starting materials is a critical quality control step in fluorophore development. This guide provides an objective NMR spectroscopic comparison between the target indolenine and its primary precursors: 4-hydrazinobenzenesulfonic acid and 3-methyl-2-butanone .

The formation of the indolenine core is driven by the Fischer indole synthesis[2]. The causality of this reaction relies on acid catalysis to first form a phenylhydrazone intermediate, which then undergoes a thermally driven [3,3]-sigmatropic rearrangement. Subsequent cyclization and elimination of ammonia yield the 3H-indole core[3].

Figure 1: Fischer indole synthesis workflow and NMR validation for indolenine precursors.

Experimental Protocols & Self-Validating Workflows

To ensure high-fidelity analytical data, the synthesis and sample preparation must be strictly controlled.

Synthesis of 2,3,3-Trimethyl-3H-indole-5-sulfonic acid

• Reagent Assembly: To a flask equipped with a magnetic stirrer and reflux condenser, add 5 mL of glacial acetic acid, 1.67 mL of 3-methyl-2-butanone, and 1.0 g of 4-hydrazinobenzenesulfonic acid[3].

• Reaction Causality: Heat the mixture to reflux (approx. 110–120 °C) for 3 hours[3]. The acetic acid acts as both the solvent and the acid catalyst required to protonate the hydrazone, lowering the activation energy for the critical [3,3]-sigmatropic rearrangement.

• Self-Validating Isolation: Cool the reaction mixture to 0 °C or room temperature. The successful formation of the indolenine is visually validated by the spontaneous precipitation of a pink or wine-colored solid[3].

• Purification: Collect the precipitate via vacuum filtration, wash thoroughly with acetone to remove unreacted ketones and residual acetic acid, and dry under vacuum[2].

NMR Sample Preparation: The Solvent Causality

The choice of NMR solvent is the most critical factor in validating 3H-indole derivatives.

• The D2O Pitfall: If the ¹H NMR spectrum is acquired in Deuterium Oxide (D2O), the protons of the C2-methyl group undergo rapid H/D exchange due to the highly acidic nature of the alpha-protons in the imine-enamine tautomeric system[2]. Consequently, the diagnostic 3H singlet at ~2.5 ppm will be absent, potentially leading to a false-negative structural confirmation[2].

• The DMSO-d6 Standard: To prevent this exchange and observe the complete proton environment, the sample must be prepared in anhydrous DMSO-d6[2].

NMR Spectroscopic Comparison

The table below summarizes the diagnostic ¹H NMR chemical shifts used to differentiate the starting materials from the final 3H-indole product.

Table 1: ¹H NMR Spectral Comparison (500 MHz)

Compound	Solvent	Chemical Shift (δ, ppm)	Multiplicity	Integration	Structural Assignment
4-Hydrazinobenzenesulfonic acid	DMSO-d6	7.45	d (J = 8.5 Hz)	2H	Aromatic (ortho to -SO3H)
6.78	d (J = 8.5 Hz)	2H	Aromatic (ortho to hydrazine)
3-Methyl-2-butanone	CDCl3	2.55	m	1H	-CH (CH3)2
2.12	s	3H	-C(=O)CH 3
1.08	d (J = 7.0 Hz)	6H	-CH(CH 3)2
2,3,3-Trimethyl-3H-indole-5-sulfonic acid	DMSO-d6	7.78	s	1H	Aromatic (C4-H)[3]
7.64	d (J = 8.1 Hz)	1H	Aromatic (C6-H)[3]
7.48	d (J = 8.1 Hz)	1H	Aromatic (C7-H)[3]
2.50	s	3H	C2-CH 3 (Overlaps w/ DMSO)[3]
1.37	s	6H	C3-(CH 3)2 (gem-dimethyl)[3]

Spectroscopic Data Interpretation

• Loss of Symmetry: The precursor 4-hydrazinobenzenesulfonic acid exhibits a classic para-substituted AB doublet system. Upon cyclization, this symmetry is broken, resulting in a 1,2,4-trisubstituted aromatic pattern (an isolated singlet at 7.78 ppm and two doublets at 7.64 and 7.48 ppm)[3].

• The Gem-Dimethyl Signature: The most definitive proof of successful cyclization is the appearance of a sharp, 6-proton singlet at 1.37 ppm[3]. This corresponds to the gem-dimethyl group at the C3 position. In the precursor ketone, these methyls appear as a doublet at ~1.08 ppm due to coupling with the adjacent methine proton. The collapse of this doublet into a singlet confirms the formation of the quaternary C3 carbon.

• The C2-Methyl Peak: As noted in the protocol, the C2-methyl group appears as a 3-proton singlet at 2.50 ppm in DMSO-d6[3], directly overlapping with the residual solvent peak. Researchers must carefully integrate the solvent peak or utilize ¹³C NMR / 2D COSY techniques to orthogonalize this assignment if integration is ambiguous.

Conclusion

By understanding the mechanistic causality of the Fischer indole synthesis and the solvent-dependent behavior of indolenine protons, researchers can establish a self-validating analytical workflow. The transition from the symmetric aromatic signals of 4-hydrazinobenzenesulfonic acid to the distinct gem-dimethyl and trisubstituted aromatic signatures of 2,3,3-trimethyl-3H-indole-5-sulfonic acid provides definitive proof of successful precursor synthesis for downstream cyanine dye development.

References

• 2,3,3-Trimethyl-3H-indole-5-sulfonic acid synthesis - ChemicalBook.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQErG1jWo4C34iFxiyMGykFp8AgisfiViVtbKKQmYdG8_cLFZKPCGtYqdDGUM-6xVB0Av00kffhUrbiOaqaswZQ4T7EGlAt8GV1iQQwsWq1MlNgWZixqZUEFuslvjGyZ7ZmVtPSi59y-X5ruTwA6XvZIF60aPROY64h8ThtouPB3Xm__Tdj6TS7D4Xuema0EGA==]
• 98-71-5 | 4-Hydrazinylbenzenesulfonic acid | Aryls - Ambeed.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHeFPf1wQ3Ft32wlbVNPEWkbcHabNRFB5wkVicD2mEYKYUs7tZyxWn1IZC13NEqdcmNXOrywKzZalHZy3oHdZE-uXYvqOPiFF9_y4dE5b7YIY9x6tDRAUd_a4q1ksgNHF3VHJwdB5eo]
• Facile Synthesis of Monofunctional Pentamethine Carbocyanine Fluorophores - NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGVjQJgDMnuiHsEBx3ZBgMqeE5Kat3N6GKd4C4ROBxIWAcy-8B4YJkwQitKUyfzXyCJXDa9jXiA8MDChyIiLC2an-PeDuZmOtxv2xnGgMA_wBVvGkW9g940s8DUR0NoibS3z4CBHAl0dCiO4SA=]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. 98-71-5 | 4-Hydrazinylbenzenesulfonic acid | Aryls | Ambeed.com [ambeed.com]
• 3. 2,3,3-Trimethyl-3H-indole-5-sulfonic acid synthesis - chemicalbook [chemicalbook.com]

High-Performance Bioconjugation: Validation and Comparison of 3H-Indole-5-Sulfonic Acid in Protein Assays

An in-depth technical guide to the validation and comparative performance of 3H-Indole-5-sulfonic acid derivatives in protein bioconjugation.

As biotherapeutics and advanced molecular diagnostics evolve, the demand for high-fidelity protein labeling reagents has never been greater. At the core of modern near-infrared (NIR) fluorescent labeling is 2,3,3-trimethyl-3H-indole-5-sulfonic acid (CAS 184351-56-2), a critical intermediate used to synthesize water-soluble sulfo-cyanine dyes[1].

This guide provides a comprehensive, objective comparison of sulfonated indole derivatives against traditional labeling alternatives. It also outlines a self-validating experimental protocol designed to maximize the Degree of Labeling (DOL) while preserving protein function.

Mechanistic Causality: The Role of the Sulfonate Group

To understand why 3H-Indole-5-sulfonic acid derivatives outperform standard dyes, we must examine the photophysics of bioconjugation.

Standard cyanine dyes possess a highly hydrophobic polymethine core. In aqueous buffers, these hydrophobic planar molecules tend to aggregate via π−π stacking, forming H-aggregates. This aggregation causes severe fluorescence quenching and can induce the precipitation of the labeled protein.

The integration of the sulfonic acid group ( −SO3−​ ) fundamentally alters the molecule's behavior[2]:

• Steric and Electrostatic Repulsion: The bulky, negatively charged sulfonate groups repel adjacent dye molecules. This prevents π−π stacking even at high labeling densities.

• Quantum Yield Enhancement: By maintaining the dye in a monomeric state, the sulfonate moiety increases the quantum yield in biological environments by more than two-fold compared to non-sulfonated precursors[2].

• Aqueous Solubility: It eliminates the need for organic co-solvents (like DMF or DMSO) during the conjugation reaction, preserving the native conformation of delicate proteins.

These properties have made sulfonated indole derivatives indispensable for site-specific covalent labeling in mammalian cells[3] and for developing molecular beacons for in vivo cancer detection[4].

Comparative Performance Analysis

When designing a protein assay, selecting the correct fluorophore is paramount. The table below objectively compares Sulfo-Cyanines (derived from 3H-Indole-5-sulfonic acid) with Standard Cyanines and FITC.

Parameter	Sulfo-Cyanine (3H-Indole-5-sulfonic acid derivative)	Standard Cyanine (Non-sulfonated)	FITC (Fluorescein Isothiocyanate)
Water Solubility	Excellent (No organic co-solvent needed)	Poor (Requires up to 20% DMSO/DMF)	Moderate (Highly pH dependent)
Aggregation Propensity	Low (Electrostatic repulsion via −SO3−​ )	High (Prone to π−π stacking)	Low to Moderate
Quantum Yield (in PBS)	High (Maintained even at high DOL)	Low (Quenched in aqueous media)	High (But severely quenched below pH 7)
Photostability	Excellent (Ideal for prolonged in vivo imaging)	Moderate	Poor (Rapid photobleaching)
Non-Specific Binding	Minimal (Hydrophilic nature prevents sticking)	High (Hydrophobic core binds lipid membranes)	Moderate

Bioconjugation Workflow

The following pathway illustrates the logical progression of a self-validating bioconjugation reaction, ensuring that every step is controlled for maximum labeling efficiency.

Figure 1: Step-by-step bioconjugation and validation workflow for sulfonated indole dyes.

Self-Validating Experimental Protocol

This protocol describes the labeling of a monoclonal antibody (mAb) using a Sulfo-Cy5 NHS ester (synthesized via 3H-Indole-5-sulfonic acid). It is designed as a self-validating system where the causality of each step ensures the integrity of the final product.

Step 1: Protein Preparation

• Action: Adjust the mAb concentration to 2–10 mg/mL in 0.1 M Sodium Bicarbonate buffer (pH 8.3–8.5).

• Causality: The NHS ester reactive group specifically targets primary amines (the ϵ -amino groups of lysine residues). At pH < 8.0, these amines are protonated ( −NH3+​ ) and lack nucleophilicity. Conversely, at pH > 9.0, the NHS ester will rapidly hydrolyze in water before it can react with the protein.

Step 2: Dye Preparation

• Action: Reconstitute the Sulfo-Cy5 NHS ester in high-quality, anhydrous DMSO immediately before use.

• Causality: NHS esters are highly moisture-sensitive. Using an anhydrous solvent prevents the premature hydrolysis of the reactive group, ensuring that the molar equivalents added to the reaction translate directly to active labeling molecules.

Step 3: Conjugation Reaction

• Action: Add the dye to the protein solution at a 5:1 to 10:1 molar ratio (Dye:Protein). Incubate for 2 hours at room temperature in the dark.

• Causality: A 5:1 ratio typically yields a final DOL of 2 to 4, which is the optimal therapeutic window. Over-labeling (DOL > 6) can mask the antibody's antigen-binding sites and trigger clearance by the reticuloendothelial system in vivo.

Step 4: Size Exclusion Chromatography (SEC) Purification

• Action: Purify the conjugate using a Sephadex G-25 desalting column equilibrated with 1X PBS.

• Causality: Unreacted free dye will artificially inflate the absorbance readings during validation, leading to a falsely high DOL calculation. SEC strictly separates the high-molecular-weight protein conjugate from the low-molecular-weight free dye.

Step 5: Analytical Validation (DOL Calculation)

• Action: Measure the absorbance of the purified conjugate at 280 nm ( A280​ , protein) and 646 nm ( A646​ , Sulfo-Cy5). Calculate the Degree of Labeling using the following formula:

DOL=(A280​−(CF×A646​))×ϵdye​A646​×ϵprotein​​

• Causality: The Correction Factor (CF) is mandatory because the dye absorbs a small amount of light at 280 nm (for Sulfo-Cy5, CF ≈ 0.05). Failing to subtract this from the total A280​ will result in an overestimation of the protein concentration, thereby artificially lowering the calculated labeling efficiency.

References

• Synthesis and Application of a Water-Soluble Near-Infrared Dye for Cancer Detection Using Optical Imaging. Pham W, Medarova Z, Moore A. Bioconjugate Chemistry. 2005;16(3):735-40. Available at:[Link]

• A Covalent Approach for Site-Specific RNA Labeling in Mammalian Cells. Li F, Dong J, Hu X, et al. Angewandte Chemie International Edition. 2015;54(15):4597-602. Available at:[Link]

Sources

• 1. file.chemscene.com [file.chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A covalent approach for site-specific RNA labeling in Mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

3H-Indole-5-sulfonic acid proper disposal procedures

3H-Indole-5-Sulfonic Acid: Comprehensive Operational Safety and Disposal Guide

As a Senior Application Scientist overseeing the synthesis of near-infrared (NIR) cyanine dyes and proteomic fluorescent probes, I consider 3H-Indole-5-sulfonic acid (and its 2,3,3-trimethyl derivatives) to be a foundational biochemical precursor. However, the very properties that make it invaluable in the lab—its water-solubilizing sulfonic acid moiety and its reactive indolenine core—also dictate strict, non-negotiable handling and disposal protocols. Improper disposal not only violates environmental regulations but also poses acute sensitization risks to laboratory personnel.

This guide provides a self-validating system of operational protocols to ensure absolute safety and compliance from benchtop handling to final waste destruction.

Physicochemical & Hazard Profile

Understanding the molecular behavior of 3H-Indole-5-sulfonic acid is the first step in designing a safe operational plan. The compound is highly hydrophilic, meaning it will rapidly mobilize and spread if introduced into aquatic ecosystems (1[1]).

Table 1: Key Chemical and Hazard Data

Property	Value	Operational Implication
CAS Numbers	132557-72-3 (Free acid); 184351-56-2 (Potassium salt)	Ensure exact SDS matching during waste profiling and documentation.
GHS Hazard Codes	H302, H315, H319, H335	Dictates mandatory use of chemical-resistant PPE to prevent skin/eye irritation and respiratory distress ().
Log Pow	Highly negative (approx. -3.57)	Extreme water solubility completely precludes drain or sink disposal (1[1]).
Combustion Byproducts	SOx, NOx, CO, CO2	Requires specialized high-temperature incineration equipped with gas scrubbers (2[2]).

Protocol 1: Operational Safety & Handling

Do not merely go through the motions of wearing PPE; understand the causality behind each choice. The fine powder form of this compound is prone to aerosolization, and the reactive indole core can bind to biological nucleophiles, causing sensitization (1[1]).

• Engineering Controls: Conduct all transfers, weighing, and solvent mixing within a certified Class II biological safety cabinet or a chemical fume hood.

  • Causality: Continuous negative pressure prevents the inhalation of aerosolized particulates, directly mitigating H335 (respiratory irritation) risks ().

• PPE Selection: Don double-layered nitrile gloves, a fully buttoned lab coat, and EN166/OSHA-compliant chemical safety goggles.

  • Causality: The double-glove technique ensures that if the outer layer is contaminated by the highly staining dye precursor, it can be safely doffed without breaching the dermal barrier, preventing H315 (skin irritation) (1[1]).

• Static Mitigation: Utilize spark-proof spatulas and ensure all balances and receiving vessels are grounded.

  • Causality: Fine organic powders can pose a localized dust explosion hazard if a static electrostatic discharge occurs (3[3]).

Protocol 2: Immediate Spill Response & Containment

A spill of 3H-Indole-5-sulfonic acid must be managed mechanically before it is managed chemically.

• Isolation & Evacuation: Immediately evacuate personnel from the immediate vicinity and eliminate all potential sources of ignition (3[3]).

• Mechanical Containment (Solid Spills): Do NOT apply water to a dry powder spill.

  • Causality: Water will instantly dissolve the sulfonate, expanding the contamination footprint and driving the chemical into porous surfaces. Instead, use a spark-proof shovel or mechanical scoop to collect the dry material (3[3]).

• Chemical Neutralization & Cleaning: Once the bulk powder is removed, wipe the residual area with a damp cloth lightly moistened with a combustible solvent (like ethanol). Place all contaminated wipes into a sealed, secondary containment vessel labeled for hazardous waste (2[2]).

Protocol 3: Proper Disposal Procedures (The Core Directive)

Under no circumstances should 3H-Indole-5-sulfonic acid or its derivatives be emptied into municipal drains (2[2]). The disposal protocol relies entirely on controlled thermal destruction.

• Waste Segregation & Profiling: Separate solid waste (contaminated PPE, empty vials, collected spill powder) from liquid waste (aqueous or organic reaction filtrates). Label all containers with "Hazardous Waste: 3H-Indole-5-sulfonic acid / Organic Sulfonate" (3[3]).

• Solvent Fortification (For Liquid Waste): If the waste is primarily aqueous, mix it with a combustible solvent (e.g., ethanol or methanol) prior to disposal collection.

  • Causality: Aqueous solutions of sulfonates have low heating values and are difficult to incinerate directly. Fortifying the waste with a combustible solvent provides the necessary British Thermal Unit (BTU) value to ensure complete, clean thermal destruction (2[2]).

• High-Temperature Incineration: Transfer the sealed waste to an approved, licensed chemical waste disposal facility. The facility must utilize a chemical incinerator equipped with an afterburner and an alkaline scrubber system.

  • Causality: Thermal decomposition of the sulfonic acid group and the nitrogenous indole ring generates highly toxic sulfur oxides (SOx) and nitrogen oxides (NOx). The alkaline scrubber chemically neutralizes these acidic gases into harmless salts before atmospheric release, ensuring environmental safety (2[2]).

Chemical Waste Lifecycle & Disposal Workflow

Workflow for the segregation and thermal destruction of indole sulfonate chemical waste.

References

• Fisher Scientific. "SAFETY DATA SHEET: 1H-Indole-5-sulfonic acid.
• TargetMol. "Safety Data Sheet: 2,3,3-trimethyl-3H-Indole-5-sulfonic acid potassium salt (1:1).
• Sigma-Aldrich. "2,3,3-trimethyl-3H-indole-5-sulfonic acid | 132557-72-3.
• Aladdin Scientific (via AWS). "SAFETY DATA SHEET: indole-5-sulfonic acid disodium salt.

Sources

• 1. fishersci.com [fishersci.com]
• 2. aladdinsci-bucket.s3.ap-northeast-2.amazonaws.com [aladdinsci-bucket.s3.ap-northeast-2.amazonaws.com]
• 3. targetmol.com [targetmol.com]

Personal protective equipment for handling 3H-Indole-5-sulfonic acid

Advanced Safety and Operational Guide for Handling 3H-Indole-5-sulfonic Acid

Introduction & Mechanistic Context

3H-Indole-5-sulfonic acid (most frequently utilized as its highly reactive derivative, 2,3,3-trimethyl-3H-indole-5-sulfonic acid, CAS: 132557-72-3) is a foundational . Its electrophilic sulfonyl group and aromatic indole ring make it indispensable for synthesizing cyanine dyes (e.g., Cy3, Cy5) and constructing stable bioconjugates for targeted drug delivery systems. However, these exact chemical properties necessitate stringent safety protocols. As a Senior Application Scientist, I emphasize that understanding the causality behind its hazards—specifically its mechanism of action as an irritant to mucosal membranes and skin—is paramount for designing an effective personal protective equipment (PPE) and handling strategy.

Chemical Properties & Hazard Profile

To dictate appropriate PPE, we must first analyze the quantitative and qualitative hazard data. The compound is classified under GHS as an irritant (GHS07) with specific 1: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].

Table 1: Quantitative Data and Hazard Summary for 2,3,3-trimethyl-3H-indole-5-sulfonic acid

Property / Metric	Value / Description	Operational Implication
CAS Number	132557-72-3	Unique identifier for SDS cross-referencing.
Molecular Weight	239.3 g/mol	Requires precise micro-analytical weighing.
Physical Form	Pink solid / Powder	Dust formation risk; necessitates respiratory protection[2].
Storage Temperature	0-8 °C	Must be handled efficiently to prevent thermal degradation[2].
Hazard Codes	H302, H315, H319, H335	Dictates strict skin, eye, and respiratory barriers[1].

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a direct response to the chemical's reactivity. The sulfonyl group can interact with biological nucleophiles (like proteins in the skin or eyes), causing acute irritation.

• Eye Protection: Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards) are 3[3]. Causality: The powder form presents a particulate hazard that can cause severe 2 upon contact[2].

• Hand Protection: Chemical impermeable nitrile gloves. Gloves must be inspected prior to use and satisfy3[3]. Causality: Nitrile provides a robust barrier against the lipophilic indole ring, preventing dermal absorption and skin irritation (H315)[1].

• Body Protection: Fire/flame resistant and impervious lab coat[3]. Ensure cuffs are closed tightly over glove wrists.

• Respiratory Protection: When handling the dry powder outside of a containment device, or if exposure limits are exceeded, a 3 or N95 equivalent is required[3]. Causality: Inhalation of the fine pink solid can cause respiratory tract irritation (H335)[2].

Experimental Workflow: Safe Handling & Bioconjugation Setup

Every protocol must be a self-validating system. By incorporating safety checks directly into the methodology, we ensure both compliance and technical accuracy.

Step-by-Step Methodology: Weighing and Transfer

• Preparation (Self-Validation Check): Verify fume hood face velocity is between 80-100 fpm. Ensure all PPE (goggles, nitrile gloves, lab coat) is donned before proceeding.

• Equilibration: Remove the 3H-Indole-5-sulfonic acid from 2[2]. Allow the sealed vial to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening a cold vial introduces ambient moisture, which can hydrolyze the reactive sulfonyl group and degrade the linker's efficacy for bioconjugation.

• Weighing: Inside the fume hood, use an anti-static weighing boat and a micro-spatula. Weigh the required mass (e.g., 5 mg for a standard bioconjugation reaction). Causality: Anti-static boats prevent the fine pink powder from dispersing via electrostatic repulsion, mitigating inhalation risks (H335)[2].

• Dissolution: Immediately dissolve the powder in an appropriate anhydrous solvent (e.g., DMF or DMSO) before removing it from the fume hood. Cap the vial securely.

• Decontamination: Wipe down the balance and fume hood surface with a damp paper towel to capture any micro-spills. Dispose of the towel in solid hazardous waste.

Operational & Disposal Plans

In the event of a spill or upon completion of the experiment, strict logistical plans must be followed to prevent environmental contamination.

Spill Response Plan:

• Evacuation & Ventilation: Evacuate personnel from the immediate area and ensure the fume hood or room ventilation is operating at 3[3].

• Containment: Do not sweep the dry powder, as this creates aerosols. Instead, gently cover the spill with damp absorbent paper to suppress dust[3].

• Collection: Pick up the material mechanically using non-sparking tools and place it into a clearly labeled, sealable 4[4].

• Surface Decontamination: Wash the spill area with soap and plenty of water, as the compound is water-soluble[3].

Disposal Plan: Chemical waste generators must not discharge this compound into sewer systems[3].

• Solid Waste: Contaminated packaging, gloves, and paper towels must be placed in a solid hazardous waste bin destined for a licensed chemical destruction plant or 3 with flue gas scrubbing[3].

• Liquid Waste: Aqueous and organic solutions containing 3H-Indole-5-sulfonic acid must be segregated into clearly labeled liquid waste carboys for institutional hazardous waste pickup.

Logical Workflow Diagram

The following diagram illustrates the self-validating safety and operational workflow for handling this reactive linker.

Operational safety workflow for handling 3H-Indole-5-sulfonic acid, from PPE donning to disposal.

References

• Title: 2,3,3-trimethyl-3H-indole-5-sulfonic acid | CAS:132557-72-3 Source: AxisPharm URL
• Title: 2,3,3-trimethyl-3H-indole-5-sulfonic acid | 132557-72-3 Source: Sigma-Aldrich URL
• Title: 2,3,3-Trimethyl-3H-indole-5-sulfonic acid | 132557-72-3 Source: MilliporeSigma URL
• Title: Safety Data Sheet - TargetMol Source: TargetMol URL
• Title: 2 - Safety Data Sheet Source: Cayman Chemical URL

Sources

• 1. 2,3,3-Trimethyl-3H-indole-5-sulfonic acid | 132557-72-3 [sigmaaldrich.com]
• 2. 2,3,3-trimethyl-3H-indole-5-sulfonic acid | 132557-72-3 [sigmaaldrich.com]
• 3. targetmol.com [targetmol.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]